Structural and Synthetic Analysis of 5-Bromoquinoxaline-6-carboxylic Acid: A Bifunctional Scaffold for Advanced Drug Discovery
Executive Summary & Chemical Significance In contemporary medicinal chemistry, the quinoxaline core (a benzopyrazine) has emerged as a privileged scaffold, frequently utilized in the design of tubulin polymerization inhi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Significance
In contemporary medicinal chemistry, the quinoxaline core (a benzopyrazine) has emerged as a privileged scaffold, frequently utilized in the design of tubulin polymerization inhibitors, kinase inhibitors, and broad-spectrum anticancer agents[1]. Among its functionalized derivatives, 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) stands out as a highly versatile building block.
The strategic placement of a bromine atom at the C5 position and a carboxylic acid at the C6 position provides researchers with a dual-handle system for orthogonal functionalization. This specific substitution pattern allows for the independent elaboration of the molecule: the carboxylic acid can be seamlessly integrated into PROTAC linkers or peptide sequences via amide coupling, while the bromine atom serves as an electrophilic handle for palladium-catalyzed cross-coupling reactions[2]. By mastering the structural and synthetic nuances of this molecule, drug development professionals can rapidly generate diverse libraries of bioactive quinoxaline derivatives[3].
Orthogonal Reactivity & Workflow Design
The power of 5-bromoquinoxaline-6-carboxylic acid lies in its bifunctional nature. However, the spatial proximity of the C5-Br and C6-COOH groups introduces significant steric hindrance, necessitating careful selection of reagents to ensure chemoselectivity.
C6-Carboxylic Acid (Nucleophile Acceptor): Standard carbodiimide coupling (e.g., EDC/NHS) often fails due to the steric bulk of the adjacent bromine. Instead, highly reactive uronium salts such as HATU, paired with a non-nucleophilic base (DIPEA), are required to drive the formation of the active ester and subsequent amide bond.
C5-Bromine Handle (Electrophile): For Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, the oxidative addition of palladium into the C-Br bond is sterically impeded. The use of electron-rich, sterically demanding biaryl phosphine ligands (e.g., XPhos or SPhos) is critical to stabilize the catalytic intermediate and prevent premature catalyst degradation.
Diagram 1: Orthogonal functionalization workflow of 5-bromoquinoxaline-6-carboxylic acid.
Structural Elucidation & Analytical Signatures
To ensure the integrity of the synthesized scaffold, a self-validating analytical suite must be employed. The proximity of the halogens and heteroatoms creates distinct spectroscopic signatures.
Nuclear Magnetic Resonance (NMR) Spectroscopy
The chemical shifts in the quinoxaline system are heavily influenced by the anisotropic effects of the pyrazine nitrogen atoms and the electron-withdrawing nature of the substituents[4].
Causality of Shifts: The pyrazine protons (H-2 and H-3) are highly deshielded (δ ~8.9–9.1 ppm) due to the adjacent electronegative nitrogen atoms and the strong ring current. The ortho-coupling between H-7 and H-8 (J ≈ 8.6 Hz) confirms the 1,2,3,4-tetrasubstitution of the benzene ring. H-8 is shifted further downfield relative to H-7 due to the anisotropic deshielding cone of the N-1 atom.
HRMS (ESI-TOF) is critical for validating the retention of the bromine atom, which can occasionally be lost via protodehalogenation under harsh conditions. Bromine naturally exists as a ~1:1 mixture of
Br and Br isotopes.
Self-Validation Marker: The mass spectrum in negative ion mode ([M-H]
) will display a distinct doublet at m/z 250.94 and m/z 252.94 of equal intensity. The absence of this 1:1 isotopic pattern immediately indicates a failed synthesis or degradation of the starting material.
Standardized Synthetic Methodology
The most robust method for constructing the quinoxaline core is the Hinsberg cyclization, which involves the condensation of an o-phenylenediamine derivative with a 1,2-dicarbonyl compound[5]. To synthesize 5-bromoquinoxaline-6-carboxylic acid, 2-bromo-3,4-diaminobenzoic acid is reacted with glyoxal.
Diagram 2: Step-by-step synthetic workflow via Hinsberg cyclization.
Step-by-Step Protocol
Preparation & Solvation: Suspend 2-bromo-3,4-diaminobenzoic acid (10.0 mmol, 1.0 eq) in 50 mL of absolute ethanol.
Causality: Ethanol is chosen because it provides optimal solubility for the glyoxal reagent at elevated temperatures while allowing the final, more rigid quinoxaline product to precipitate upon cooling, thereby driving the equilibrium forward[5].
Condensation: Add glyoxal (40% aqueous solution, 12.0 mmol, 1.2 eq) dropwise to the suspension at room temperature. Equip the flask with a reflux condenser and heat the mixture to 78 °C for 2–4 hours.
Causality: Dropwise addition prevents the oligomerization of glyoxal. Refluxing provides the necessary activation energy for the sequential double nucleophilic attack of the amines onto the dicarbonyl, followed by dehydration to establish the aromatic pyrazine ring.
In-Process Control (IPC): Monitor the reaction via TLC (Mobile Phase: DCM:MeOH 9:1, visualization under UV 254 nm). The reaction is deemed complete when the starting material spot (R
~0.2) is entirely consumed and replaced by a single distinct product spot (R ~0.5).
Isolation: Remove the heat source and allow the reaction to cool to room temperature, then transfer the flask to an ice bath (0–5 °C) for 1 hour.
Causality: The target quinoxaline has significantly lower solubility in cold aqueous ethanol than the unreacted glyoxal and minor impurities, ensuring selective crystallization.
Purification: Filter the resulting precipitate under vacuum. Wash the filter cake sequentially with ice-cold water (2 x 10 mL) to remove residual glyoxal, followed by ice-cold ethanol (1 x 10 mL). Dry the solid under high vacuum at 40 °C overnight to afford the pure 5-bromoquinoxaline-6-carboxylic acid as a pale-yellow to tan powder.
References
CIMAP Staff. "An insight into medicinal chemistry of anticancer quinoxalines." European Journal of Medicinal Chemistry / CIMAP.
MDPI. "Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines." Molecules / MDPI.
Taylor & Francis. "Recent Advances in the Synthesis of Quinoxalines. A Mini Review." Taylor & Francis.
Thieme Connect. "Synthesis of 2,3-Diarylquinoxaline Carboxylic Acids in High-Temperature Water." Thieme.
Navigating the Therapeutic Potential of 5-Bromoquinoxaline-6-carboxylic Acid: A Technical Guide for Drug Discovery
A Note on the Landscape: While the quinoxaline scaffold is a cornerstone in modern medicinal chemistry, publicly available data focusing specifically on the synthesis and application of 5-Bromoquinoxaline-6-carboxylic ac...
Author: BenchChem Technical Support Team. Date: March 2026
A Note on the Landscape: While the quinoxaline scaffold is a cornerstone in modern medicinal chemistry, publicly available data focusing specifically on the synthesis and application of 5-Bromoquinoxaline-6-carboxylic acid is notably sparse. This guide, therefore, leverages established principles and documented findings from closely related analogues—namely quinoxaline-6-carboxylic acids and 5-bromo-substituted quinoxalines—to provide a comprehensive and scientifically grounded framework for researchers. The synthetic routes and structure-activity relationships presented herein are proposed based on established, authoritative chemical knowledge, offering a robust starting point for pioneering work with this specific molecule.
The Quinoxaline Core: A Privileged Scaffold in Medicinal Chemistry
The quinoxaline framework, a fusion of a benzene and a pyrazine ring, is recognized as a "privileged scaffold" in drug discovery.[1] Its rigid, planar structure and the presence of two nitrogen atoms provide ideal anchor points for interacting with a multitude of biological targets. Quinoxaline derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties, making them a focal point of intensive research.[1][2]
The subject of this guide, 5-Bromoquinoxaline-6-carboxylic acid, presents a particularly compelling architecture for the medicinal chemist.
The Quinoxaline Core: Provides the fundamental heterocyclic structure known for its diverse biological activities.
The 5-Bromo Substituent: Serves as a versatile synthetic handle. The carbon-bromine bond is highly amenable to palladium-catalyzed cross-coupling reactions, such as Suzuki and Buchwald-Hartwig aminations, allowing for the systematic introduction of a wide array of aryl, heteroaryl, and amino groups to explore structure-activity relationships (SAR).
The 6-Carboxylic Acid Group: This functional group is pivotal for several reasons. It can act as a hydrogen bond donor and acceptor, crucial for binding to biological targets.[3] Furthermore, it is readily converted into a variety of derivatives, most notably amides, which are a cornerstone of many therapeutic agents. The carboxylic acid itself can also serve as a bioisostere for other functional groups, such as phosphates, enabling it to mimic natural ligands.
Synthesis and Derivatization: A Proposed Blueprint
A direct, documented synthesis for 5-Bromoquinoxaline-6-carboxylic acid is not readily found in current literature. However, a logical and robust synthetic pathway can be proposed based on established methodologies for related quinoxaline compounds.[4][5]
Proposed Synthesis of the Core Scaffold
The proposed synthesis begins with the commercially available 4-nitro-1,2-phenylenediamine and proceeds through a series of well-established reactions.
Caption: Proposed multi-step synthesis of 5-Bromoquinoxaline-6-carboxylic acid.
This synthetic route leverages the following key transformations:
Cyclization: Condensation of 4-nitro-1,2-phenylenediamine with glyoxal to form the quinoxaline ring system.[5]
Reduction: Catalytic hydrogenation of the nitro group to an amine using palladium on carbon.[4]
Bromination: Regioselective bromination at the position ortho to the amino group using a mild brominating agent like 1,3-dibromo-5,5-dimethylhydantoin.[4]
Sandmeyer Reaction: Conversion of the 6-amino group to a diazonium salt, followed by displacement with a cyanide group using copper(I) cyanide.[6][7]
Hydrolysis: Conversion of the nitrile functional group to a carboxylic acid through acid or base-catalyzed hydrolysis.
Key Derivatization Strategies
The true potential of 5-Bromoquinoxaline-6-carboxylic acid lies in its capacity for diversification. The two key functional groups allow for orthogonal chemical modifications, enabling the creation of large libraries of compounds for biological screening.
Caption: Key derivatization pathways for the 5-Bromoquinoxaline-6-carboxylic acid scaffold.
Amide Bond Formation: The carboxylic acid is readily coupled with a diverse range of primary and secondary amines using standard peptide coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) to form stable amide bonds.
Suzuki-Miyaura Coupling: The 5-bromo position can be coupled with various aryl or heteroaryl boronic acids to introduce diverse aromatic systems.
Buchwald-Hartwig Amination: This reaction allows for the introduction of primary or secondary amines at the 5-position.
Medicinal Chemistry Applications: An Evidence-Based Perspective
While direct biological data for 5-Bromoquinoxaline-6-carboxylic acid derivatives is limited, the extensive literature on analogous compounds provides a strong foundation for predicting their therapeutic potential, particularly in oncology.
Anticancer Activity
Quinoxaline derivatives are widely recognized for their potent anticancer activities, often acting through the inhibition of protein kinases or by inducing apoptosis.[8] Derivatives of quinoxaline-6-carboxamide, in particular, have shown promise.
Mechanism of Action: Many quinoxaline-based anticancer agents function as ATP-competitive inhibitors of protein kinases that are crucial for tumor growth and survival, such as EGFR, VEGFR, and others. The quinoxaline scaffold orients substituents into the ATP-binding pocket, while modifications at various positions fine-tune potency and selectivity. The carboxylic acid or carboxamide at the 6-position can form critical hydrogen bonds within the kinase hinge region.
Table 1: Anticancer Activity of Selected Quinoxaline Derivatives (Analogues)
Note: The data presented is for structurally related quinoxaline derivatives and serves to illustrate the general potential of the scaffold.
Kinase Inhibition
The development of specific kinase inhibitors is a major focus of modern cancer therapy. The quinoxaline scaffold is a key component in several kinase inhibitors. The ability to diversify the 5-Bromoquinoxaline-6-carboxylic acid scaffold at two independent positions makes it an excellent starting point for generating focused libraries against specific kinase targets.
5-Bromoquinoxaline-6-carboxylic Acid: A Bifunctional Scaffold for Targeted Drug Discovery
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper Executive Summary & Strategic Rationale In modern medicinal chemistry, the identification a...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Guide & Whitepaper
Executive Summary & Strategic Rationale
In modern medicinal chemistry, the identification and utilization of "privileged scaffolds"—molecular frameworks capable of providing high-affinity ligands for diverse biological receptors—is a cornerstone of accelerated drug discovery [1]. The quinoxaline nucleus (a benzopyrazine system) has long been recognized for its broad spectrum of pharmacological activities, particularly in oncology and infectious diseases [4].
Within this chemical space, 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) emerges as a highly strategic, bifunctional building block. Its value lies in its orthogonal reactivity :
The C6-Carboxylic Acid: Serves as a primary handle for amidation or esterification, allowing for the rapid generation of library diversity targeting solvent-exposed regions of protein binding pockets.
The C5-Bromine: Acts as a latent electrophile for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the installation of bulky aryl or heteroaryl groups that often dictate deep-pocket binding affinity.
By leveraging this scaffold, researchers can systematically explore structure-activity relationships (SAR) without the need for de novo synthesis of the heterocyclic core for every derivative.
Structural & Mechanistic Dynamics
The reactivity of 5-bromoquinoxaline-6-carboxylic acid is heavily influenced by the electron-deficient nature of the fused pyrazine ring. The two nitrogen atoms act as strong electron-withdrawing groups via inductive and resonance effects.
Impact on the C6-Carboxylic Acid: The electron-withdrawing core lowers the
of the carboxylic acid compared to a standard benzoic acid. While this increases its acidity, it can also make the carbonyl carbon slightly less reactive toward weak nucleophiles, necessitating the use of highly efficient coupling reagents (like HATU) to drive amidation.
Impact on the C5-Bromine: The electron-deficient ring accelerates the oxidative addition step in palladium-catalyzed cross-couplings. The C5 position is highly activated, allowing for cross-coupling reactions to proceed under milder conditions than typical bromobenzenes.
To maximize the utility of this scaffold, functionalization must be performed in a specific sequence. Causality dictates that the C6-carboxylic acid must be functionalized first. If cross-coupling is attempted on the free acid, the acidic proton can quench the basic conditions required for the Suzuki reaction, and the carboxylate can competitively coordinate with the palladium catalyst, leading to poor yields.
Protocol 1: HATU-Mediated Amidation of the C6-Carboxylic Acid
This protocol converts the carboxylic acid into an amide, masking the acidic proton and preparing the molecule for downstream cross-coupling.
Step-by-Step Methodology:
Preparation: Dissolve 5-Bromoquinoxaline-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M concentration).
Causality: DMF provides superior solubility for the polar quinoxaline core and stabilizes the highly polar transition states of the coupling reaction.
Activation: Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature (
).
Causality: DIPEA acts as a non-nucleophilic base to deprotonate the acid without competing with the target amine. HATU rapidly converts the carboxylate into an active O-Atab ester. The 15-minute pre-activation ensures complete conversion, preventing the amine from reacting with intermediate species.
Coupling: Add the desired primary or secondary amine (1.2 eq) dropwise. Stir for 2–4 hours.
Validation (Self-Validating Step): Monitor the reaction via LC-MS. The protocol is validated when the starting material mass (
~253/255 for Br isotopes) disappears, replaced by the peak of the target amide.
Workup: Quench with ice water and extract with Ethyl Acetate (EtOAc). Wash the organic layer sequentially with 1N HCl, saturated
, and brine.
Causality: This specific orthogonal washing sequence removes unreacted amine/DIPEA (acid wash) and unreacted starting acid/HOAt byproduct (basic wash), yielding crude purity often >90%.
Protocol 2: Suzuki-Miyaura Cross-Coupling at C5
With the C6 position protected as an amide, the C5-bromine is now targeted for C-C bond formation.
Step-by-Step Methodology:
Preparation: Dissolve the 5-bromoquinoxaline-6-carboxamide intermediate (1.0 eq) and the target aryl boronic acid (1.5 eq) in a 4:1 mixture of 1,4-Dioxane and Water.
Causality: A biphasic solvent system is critical. Dioxane dissolves the organic substrates, while water dissolves the inorganic base required to form the active boronate complex during transmetalation.
Degassing: Sparge the solution with Argon gas for 10 minutes.
Causality: Oxygen must be rigorously excluded to prevent the oxidation of the active Pd(0) catalyst to an inactive Pd(II) species and to suppress homocoupling of the boronic acid.
Catalyst & Base Addition: Add
(3.0 eq) and (0.05 eq). Heat the sealed vessel to for 6–8 hours.
Causality: The bidentate 'dppf' ligand enforces a cis-geometry on the palladium center, which highly favors the final reductive elimination step, preventing catalyst stalling.
Validation: Monitor by TLC (EtOAc/Hexane). The product will typically exhibit bright blue/green fluorescence under 365 nm UV light due to the newly formed extended conjugation of the aryl-quinoxaline system.
Purification: Filter the mixture through a Celite pad to remove precipitated palladium black, concentrate under vacuum, and purify via silica gel chromatography.
Figure 1: Orthogonal functionalization workflow of 5-Bromoquinoxaline-6-carboxylic acid.
Applications in Drug Discovery
Quinoxaline-6-carboxylic acid derivatives synthesized via these methodologies have demonstrated profound efficacy against high-value oncology targets.
Tubulin Polymerization Inhibition
Derivatives based on the quinoxaline-6-carboxylic acid core (specifically N-substituted 3-oxo-1,2,3,4-tetrahydro-quinoxaline-6-carboxylic acid derivatives) have been identified as potent tubulin polymerization inhibitors [2]. These compounds bind directly to the colchicine binding site on tubulin. By preventing the polymerization of microtubules, they disrupt the mitotic spindle, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis in cancer cell lines (e.g., HeLa, K562) [2].
GSK-3β Kinase Inhibition
Glycogen synthase kinase-3 beta (GSK-3β) is a critical kinase involved in cell proliferation and survival pathways. Structurally expanded quinoxaline-8-carboxylic acid derivatives (sharing the same electronic pharmacophore as the 6-carboxylic acid scaffold) have been successfully synthesized and modeled to fit the ATP-binding pocket of GSK-3β. These compounds achieve half-maximal inhibitory concentrations (
) in the nanomolar range, acting via critical hydrogen and hydrophobic bonds within the binding site [3].
Figure 2: Mechanism of action for quinoxaline-based tubulin polymerization inhibitors.
Quantitative Data Summaries
The following tables summarize the experimental parameters for scaffold functionalization and the resulting biological activities reported in recent literature.
Table 1: Optimization of Orthogonal Functionalization Parameters
Reaction Step
Reagents & Catalysts
Solvent System
Temp ()
Time (h)
Typical Yield (%)
C6 Amidation
HATU, DIPEA, Amine
DMF
25
2–4
85–95
C5 Suzuki Coupling
, Ar-,
1,4-Dioxane / (4:1)
90
6–8
70–88
C5 Buchwald-Hartwig
, XPhos, , Amine
Toluene
110
12–16
60–80
Table 2: Biological Activity Profiles of Quinoxaline-Carboxylic Acid Derivatives
Biological Target / Assay
Lead Compound Structural Feature
()
Primary Cellular Effect
Tubulin Polymerization
N-substituted 3-oxo-tetrahydro-derivative
3.97
Microtubule destabilization [2]
HeLa Cell Proliferation
N-substituted 3-oxo-tetrahydro-derivative
0.126
Cytotoxicity / Apoptosis [2]
GSK-3β Inhibition
Hexahydropyrido-quinoxaline derivative
0.18
-Catenin Stabilization [3]
Conclusion
5-Bromoquinoxaline-6-carboxylic acid stands as a highly versatile and privileged scaffold in medicinal chemistry. By understanding the electronic interplay of the benzopyrazine core, chemists can execute highly efficient, orthogonal functionalizations—first masking the C6-carboxylic acid via amidation, followed by palladium-catalyzed diversification at the C5-bromide. This self-validating workflow systematically yields libraries of compounds with proven efficacy against high-value targets like tubulin and GSK-3β, accelerating the hit-to-lead optimization phase in oncology drug discovery.
References
Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines.MDPI.
Synthesis and biological evaluation of N-substituted 3-oxo-1,2,3,4-tetrahydro-quinoxaline-6-carboxylic acid derivatives as tubulin polymerization inhibitors.PubMed / European Journal of Medicinal Chemistry.
Molecular modelling studies and synthesis of novel quinoxaline derivatives with potential inhibitory effect on GSK-3β.Semantic Scholar / Tropical Journal of Pharmaceutical Research.
Recent Advances in the Synthesis of Quinoxalines. A Mini Review.Taylor & Francis.
Exploratory
Thermodynamic Profiling of 5-Bromoquinoxaline-6-carboxylic Acid: A Comprehensive Guide to Solid-State and Solution Energetics
Executive Summary & Chemical Profiling 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) is a highly functionalized heterocyclic intermediate critical to the development of kinase inhibitors and antiprotozoal agen...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Profiling
5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) is a highly functionalized heterocyclic intermediate critical to the development of kinase inhibitors and antiprotozoal agents. From a thermodynamic perspective, the molecule presents a fascinating interplay of non-covalent interactions: the rigid, electron-deficient quinoxaline core, the strong hydrogen-bonding capacity of the 6-carboxylic acid moiety, and the heavy, polarizable 5-bromo substituent.
Understanding the thermodynamic properties of this compound—specifically its solid-state phase transitions, solution-state deprotonation energetics, and solubility thermodynamics—is paramount for rational drug formulation and process chemistry.
Comparative Physicochemical Data
To establish a baseline, we must compare the 5-bromo derivative against its unsubstituted parent scaffold, quinoxaline-6-carboxylic acid. The introduction of the bromine atom significantly alters the molecular weight, crystal density, and electronic distribution of the molecule.
The -I inductive effect of the ortho-bromine stabilizes the carboxylate anion.
Solid-State Thermodynamics: Crystal Lattice Energetics via DSC
Mechanistic Causality
The solid-state thermodynamics of 5-bromoquinoxaline-6-carboxylic acid are governed by the energy required to disrupt its crystal lattice (
). The proximity of the 5-bromo group to the 6-carboxylic acid creates competing intermolecular forces: classical hydrogen bonding (COOH N) and halogen bonding (Br O or Br N). Because the compound is prone to thermal degradation near its melting point (similar to its parent compound which decomposes at 224–229 °C[2]), Differential Scanning Calorimetry (DSC) must be carefully calibrated to separate the endothermic melting event from exothermic decomposition. DSC is the gold standard for extracting the melting point () and fusion enthalpy () for nitrogenous heterocycles[4].
Self-Validating DSC Protocol
To ensure trustworthiness, this protocol incorporates a self-validating thermal cycle to rule out solvent-loss artifacts and confirm true thermodynamic melting.
Calibration: Calibrate the DSC instrument (e.g., Pyris-Diamond) using an Indium standard to ensure temperature and heat flow accuracy[4].
Sample Preparation: Accurately weigh 3–5 mg of 5-bromoquinoxaline-6-carboxylic acid into an aluminum pan.
Hermetic Sealing: Seal the pan hermetically with a pinhole lid. Causality: The pinhole allows volatile impurities (e.g., trapped crystallization solvent) to escape without causing pan deformation, which would alter thermal contact and skew heat capacity (
) readings.
Purge Gas: Utilize a dry Nitrogen purge at 50 mL/min to prevent oxidative degradation during heating.
Thermal Cycling (Validation Step):
Heat from 25 °C to 150 °C at 10 °C/min to drive off residual moisture.
Cool back to 25 °C.
Heat from 25 °C to 300 °C at a slow rate of 5 °C/min to capture the true fusion endotherm before decomposition onset.
Data Extraction: Integrate the area under the endothermic peak to determine
(in kJ/mol) and identify the extrapolated onset temperature as .
Solution Thermodynamics: pKa and Deprotonation Energetics
Mechanistic Causality
The acidity of the 6-carboxylic acid is heavily modulated by the 5-bromo substituent. Bromine exerts a strong electron-withdrawing inductive effect (-I effect) through the
-bond framework. Because it is positioned ortho to the carboxylic acid, this proximity maximizes the withdrawal of electron density, stabilizing the resulting carboxylate anion and lowering the pKa relative to the unsubstituted analog (pKa 3.22[2]).
To accurately measure the free energy (
), enthalpy (), and entropy () of this deprotonation event, Isothermal Titration Calorimetry (ITC) is utilized. ITC directly measures the heat released or absorbed during chemical processes, providing highly accurate protonation/deprotonation enthalpy changes that often surpass the accuracy of van 't Hoff derivations from potentiometry.
Caption: Thermodynamic cycle of 5-Bromoquinoxaline-6-carboxylic acid dissolution and deprotonation.
Self-Validating ITC Protocol for Deprotonation
ITC allows for the simultaneous determination of all binding/deprotonation parameters in a single experiment[5].
Solution Preparation: Prepare a 0.5 mM solution of 5-bromoquinoxaline-6-carboxylic acid in a background electrolyte (e.g., 0.1 M KCl) to maintain constant ionic strength.
Titrant Preparation: Prepare a 5.0 mM solution of standardized KOH in the exact same background electrolyte.
Blank Titration (Validation Step): Titrate the KOH solution into the bare electrolyte buffer. Causality: This measures the heat of dilution of the titrant. This background heat must be subtracted from the sample data to isolate the true heat of deprotonation.
Experimental Titration: Load the sample cell with the acid solution and the syringe with the KOH titrant. Perform 20-30 sequential injections of 2
L at 298.15 K.
Thermodynamic Modeling: Fit the integrated heat data to a single-site binding model to extract
and the equilibrium constant (), from which and are calculated ().
Solubility Thermodynamics via Van 't Hoff Analysis
Mechanistic Causality
The solubility of 5-bromoquinoxaline-6-carboxylic acid is a macroscopic manifestation of microscopic thermodynamic battles: the energetic penalty of breaking the crystal lattice (
) versus the energetic payoff of solvent-solute interactions (solvation enthalpy). By measuring the equilibrium solubility across a range of temperatures, we can construct a Van 't Hoff plot to extract the standard enthalpy () and entropy () of solution[4].
Caption: Self-validating isothermal saturation workflow for determining solubility thermodynamics.
Self-Validating Isothermal Saturation Protocol
Supersaturation Check (Validation Step): Prepare two sets of suspensions in the target solvent (e.g., methanol or water). Heat Set A to 5 °C above the target temperature and cool it down. Keep Set B at the target temperature. Causality: If both sets converge to the exact same concentration, true thermodynamic equilibrium is confirmed, ruling out kinetic trapping or supersaturation artifacts.
Equilibration: Place the sealed vials in a thermostated shaker at precise temperatures (e.g., 278.15 K to 323.15 K) for 48 hours[4].
Phase Separation: Allow the undissolved solid to settle, then filter the supernatant through a 0.22
m syringe filter pre-warmed to the experimental temperature (to prevent premature precipitation).
Quantification: Dilute the filtrate and analyze via HPLC-UV.
Data Analysis: Plot
(mole fraction solubility) versus . The slope of this line yields , and the y-intercept yields .
References
1.[3] GuideChem. "1862566-91-3 cas号1862566-91-3分子式、结构式、MSDS、熔点". URL:
2.[1] PubChem. "Quinoxaline-6-carboxylic acid | C9H6N2O2 | CID 674813". National Institutes of Health. URL:
3.[2] ChemicalBook. "6-QUINOXALINECARBOXYLIC ACID | 6925-00-4". URL:
4.[5] ACS Publications. "Leveraging Isothermal Titration Calorimetry to Obtain Thermodynamic Insights into the Binding Behavior...". Langmuir. URL:
5. Università degli Studi di Catania (UNICT). "Protonation equilibria of the tryptophan metabolite 8-hydroxyquinoline-2-carboxylic acid...". New Journal of Chemistry. URL:
6.[4] ACS Publications. "Solubility Data, Modeling, and Solvent Effect of 8-Isoquinolinamine in Four Mixed Solvents...". Journal of Chemical & Engineering Data. URL:
The Role of 5-Bromoquinoxaline-6-carboxylic Acid in Heterocyclic Synthesis and Drug Discovery
Executive Summary The quinoxaline scaffold is a privileged bicyclic heterocycle in medicinal chemistry, frequently serving as a bioisostere for indoles, quinolines, and naphthalenes[1]. Among its functionalized derivativ...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quinoxaline scaffold is a privileged bicyclic heterocycle in medicinal chemistry, frequently serving as a bioisostere for indoles, quinolines, and naphthalenes[1]. Among its functionalized derivatives, 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) stands out as a highly versatile, bifunctional building block. By strategically positioning a bromine atom at the C5 position and a carboxylic acid at the C6 position, this molecule offers orthogonal reactivity handles. This unique substitution pattern enables researchers to conduct sequential, highly regioselective cross-coupling and amidation reactions, accelerating the discovery of novel kinase inhibitors, tubulin polymerization disruptors, and advanced functional materials[2][3].
Structural and Mechanistic Rationale
The synthetic utility of 5-bromoquinoxaline-6-carboxylic acid is dictated by the electronic and steric interplay of its functional groups:
Electronic Deactivation: The fused pyrazine ring is inherently electron-deficient. The addition of the C6-carboxylic acid further withdraws electron density from the benzenoid ring, making the scaffold highly resistant to unwanted electrophilic aromatic substitutions during downstream processing[1].
Orthogonal Reactivity: The C6-carboxylic acid is primed for nucleophilic acyl substitution (e.g., amide coupling), while the C5-bromide is an ideal electrophile for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[4].
Steric Causality: The spatial proximity of the C5-bromide and C6-carboxylic acid creates significant steric hindrance. Consequently, the order of functionalization is critical. Amide coupling is almost universally performed before cross-coupling to prevent the introduction of bulky C5-aryl groups that would sterically shield the C6-carboxylic acid from activating agents like HATU or EDC.
De Novo Synthesis of the Scaffold
The core scaffold is synthesized via a regioselective Hinsberg cyclization followed by controlled halogenation[5][6].
Step 1: Hinsberg Cyclization in High-Temperature Water (HTW)
Protocol: 3,4-Diaminobenzoic acid (1.0 eq) and glyoxal (1.2 eq) are suspended in a 5% acetic acid aqueous solution. The mixture is heated to 150 °C in a sealed pressure vessel for 30 minutes.
Causality & Validation: High-temperature water acts as both a green solvent and an acid-base catalyst. Lowering the temperature to 150 °C (compared to standard 230 °C HTW protocols) provides kinetic control, preventing the thermal decarboxylation of the C6-acid group[5]. The reaction is self-validating via LC-MS; the disappearance of the diamine (m/z 152) and the appearance of quinoxaline-6-carboxylic acid (m/z 174) confirms cyclization.
Step 2: Regioselective Bromination
Protocol: The resulting quinoxaline-6-carboxylic acid is dissolved in dichloromethane (DCM). 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) or N-Bromosuccinimide (NBS) (1.05 eq) is added slowly at 20 °C[6].
Causality & Validation: The C5 position is the most electron-rich available site on the benzenoid ring due to the directing effects of the fused system and the meta-directing nature of the C6-carboxylic acid. The reaction is monitored by TLC; successful bromination yields a distinct lower-Rf spot corresponding to 5-bromoquinoxaline-6-carboxylic acid.
Orthogonal Functionalization Workflows
Caption: Logical workflow for the orthogonal functionalization of 5-Bromoquinoxaline-6-carboxylic acid.
Activation: Dissolve 5-bromoquinoxaline-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add HATU (1.2 eq) and DIPEA (3.0 eq).
Causality: HATU is strictly required over EDC/HOBt because it forms a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, which is necessary to overcome the severe steric shielding imposed by the adjacent C5-bromine atom.
Coupling: Add the desired amine (1.1 eq) and stir at 25 °C for 2–4 hours.
Validation: Monitor via LC-MS. The reaction is complete when the starting material peak ([M+H]+ ≈ 253/255) fully shifts to the target amide mass.
Isolation: Quench with ice water to precipitate the product. Filter and wash with cold water and diethyl ether to remove DMF and tetramethylurea byproducts.
Preparation: In a Schlenk flask, combine the C6-amide-5-bromoquinoxaline intermediate (1.0 eq), arylboronic acid (1.5 eq), Pd(dppf)Cl₂ (0.05 eq), and K₂CO₃ (2.5 eq)[4].
Degassing: Add a solvent mixture of 1,4-Dioxane/H₂O (4:1, 0.1 M). Subject the flask to three freeze-pump-thaw cycles.
Causality: Rigorous removal of oxygen is critical. Oxygen promotes the homocoupling of boronic acids and irreversibly oxidizes the Pd(0) active species, which is highly detrimental in sterically demanding couplings[4].
Reaction: Heat to 90 °C for 12 hours under an argon atmosphere.
Validation: Monitor via TLC (Hexanes/EtOAc). The disappearance of the bromide starting material and the emergence of a highly UV-active, fluorescent product spot indicates successful C-C bond formation.
Quantitative Data: Cross-Coupling Optimization
Due to the steric bulk at the C5 position, optimizing the Suzuki-Miyaura coupling is non-trivial. The table below summarizes the causality behind catalyst and base selection[4][7].
Catalyst System
Base
Solvent System
Temp (°C)
Yield (%)
Mechanistic Causality / Observation
Pd(PPh₃)₄ (5 mol%)
Na₂CO₃
Toluene/EtOH/H₂O
90
45
Monodentate PPh₃ ligands suffer from rapid dehalogenation and catalyst degradation due to steric strain[4].
Pd(OAc)₂ / SPhos
K₃PO₄
Toluene/H₂O
100
62
Buchwald ligands improve oxidative addition, but the extreme steric hindrance at C5 limits the transmetalation step.
Pd(dppf)Cl₂ (5 mol%)
K₂CO₃
1,4-Dioxane/H₂O
90
88
Bidentate dppf ligand stabilizes the Pd intermediate, preventing homocoupling and maximizing cross-coupling efficiency[4].
Pd₂(dba)₃ / XPhos
Cs₂CO₃
1,4-Dioxane
100
75
Stronger bases (Cs₂CO₃) lead to partial hydrolysis of the C6-amide group, reducing overall yield.
Applications in Medicinal Chemistry
The functionalized derivatives of 5-bromoquinoxaline-6-carboxylic acid have profound implications in targeted therapeutics.
Kinase Inhibitors (EGFR & B-RAF): Quinoxaline derivatives are potent inhibitors of Receptor Tyrosine Kinases (RTKs)[1]. The nitrogen atoms of the pyrazine ring act as critical hydrogen bond acceptors, mimicking the adenine ring of ATP within the kinase hinge region. When functionalized, the C5-aryl group (introduced via Suzuki coupling) projects deep into the hydrophobic pocket (stabilizing the DFG-out conformation), while the C6-amide extends towards the solvent-exposed region to improve aqueous solubility and pharmacokinetic profiles[8].
Tubulin Polymerization Inhibitors: N-substituted quinoxaline-6-carboxylic acid derivatives exhibit potent antiproliferative activity. These compounds bind directly to the colchicine binding site of tubulin, disrupting microtubule dynamics, arresting the cell cycle at the G2/M phase, and inducing apoptosis in multidrug-resistant cancer cell lines[2].
Caption: Mechanism of action for functionalized quinoxaline derivatives in RTK/B-RAF kinase inhibition.
References
Synthesis and biological evaluation of N-substituted 3-oxo-1,2,3,4-tetrahydro-quinoxaline-6-carboxylic acid derivatives as tubulin polymerization inhibitors. European Journal of Medicinal Chemistry / PubMed. URL: [Link]
Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI. URL:[Link]
Recent Advances in the Synthesis of Quinoxalines. A Mini Review. Taylor & Francis. URL:[Link]
US9249111B2 - Substituted quinoxalines as B-RAF kinase inhibitors. Google Patents.
Mild synthesis of 6-amino-5-bromoquinoxaline. ResearchGate. URL:[Link]
Bioactivity Potential of 5-Bromoquinoxaline-6-carboxylic Acid Analogs: A Technical Guide to Pharmacophore Derivatization and Screening
Executive Summary The quinoxaline ring system is a privileged nitrogen-containing heterocycle in medicinal chemistry. Specifically, the 5-bromoquinoxaline-6-carboxylic acid scaffold presents a highly reactive and sterica...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quinoxaline ring system is a privileged nitrogen-containing heterocycle in medicinal chemistry. Specifically, the 5-bromoquinoxaline-6-carboxylic acid scaffold presents a highly reactive and sterically unique building block[1]. This whitepaper dissects the bioactivity potential of its analogs, focusing on their proven efficacy as tubulin polymerization inhibitors, antiviral agents, and androgen receptor antagonists.
Mechanistic Rationale: Pharmacophore Dynamics
From an application scientist's perspective, the selection of this specific scaffold is driven by precise molecular dynamics:
The 5-Bromo Substituent : Bromine is highly lipophilic and acts as a potent halogen bond donor. In protein microenvironments, this enhances target residence time within hydrophobic pockets (e.g., the colchicine binding site of tubulin)[2]. However, its ortho-relationship to the 6-carboxylic acid introduces significant steric hindrance, dictating specific synthetic approaches.
The 6-Carboxylic Acid : This moiety serves as a versatile synthetic handle. It enables rapid derivatization into amides and esters, facilitating the generation of comprehensive structure-activity relationship (SAR) libraries[3].
Quinoxaline-6-carboxylic acid derivatives have demonstrated profound efficacy as targeted anticancer agents. By selectively binding to the colchicine site on ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">
-tubulin, these analogs prevent microtubule assembly. This disruption halts the mitotic spindle formation, leading directly to G2/M phase cell cycle arrest and subsequent apoptosis[4].
Table 1: Quantitative SAR Data for Quinoxaline-6-Carboxylic Acid Analogs
Beyond oncology, the scaffold is highly relevant in virology and endocrinology. Amide derivatives of quinoxaline-6-carboxylic acid have been identified as potent inhibitors of the influenza A NS1A protein, effectively[5]. Furthermore, structurally related 6-amino-5-bromoquinoxaline derivatives serve as critical, biologically active precursors for synthesizing
- and -androgen receptor antagonists, utilized heavily in [6].
Self-Validating Experimental Methodologies
Robust drug development relies on self-validating protocols. Below are the standard operating procedures for synthesizing and evaluating these analogs, designed to ensure absolute data integrity and reproducibility.
Fig 2. Self-validating high-throughput synthesis and screening workflow.
Objective: Synthesize amide libraries from 5-bromoquinoxaline-6-carboxylic acid.
Causality of Choice: The bulky 5-bromo group severely hinders the adjacent 6-carboxyl carbon. Standard carbodiimides (e.g., EDC/DCC) often fail or result in low yields due to the formation of inactive acylureas. Therefore, phosphonium-based coupling reagents like PyBOP are mandated. PyBOP forms a highly reactive hydroxybenzotriazole ester intermediate that efficiently overcomes this steric shield[5].
Step-by-Step Methodology:
Dissolve 5-bromoquinoxaline-6-carboxylic acid (1.0 eq) in anhydrous DMF under an inert argon atmosphere.
Add DIPEA (3.0 eq) to deprotonate the carboxylic acid and ensure the incoming primary amine remains highly nucleophilic.
Introduce PyBOP (1.2 eq) and stir at 0°C for 15 minutes to pre-form the active ester intermediate.
Add the target amine (1.1 eq), warm to room temperature, and stir for 12 hours.
Self-Validation Step: Monitor the reaction strictly via LC-MS. The reaction is only deemed complete when the starting material peak is entirely consumed and the desired mass [M+H]+ dominates. Quench with water, extract with EtOAc, and purify via flash chromatography.
Protocol B: In Vitro Tubulin Polymerization Assay
Objective: Quantify the IC50 of synthesized analogs against tubulin assembly.
Causality of Choice: Real-time kinetic monitoring of absorbance at 340 nm provides a direct, cell-free measurement of microtubule formation, eliminating confounding variables present in whole-cell assays[2].
Step-by-Step Methodology:
Prepare a reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA, and 1 mM GTP.
Pre-warm a 96-well half-area plate to 37°C.
Add the test analog (in varying concentrations from 0.01 to 10 μM) to the designated wells.
Self-Validation Controls: Include Paclitaxel (10 μM) as a positive polymerization enhancer and Colchicine (10 μM) as a positive polymerization inhibitor. Include a DMSO vehicle control to establish the baseline dynamic range. This ensures any observed inhibition is strictly due to target engagement.
Rapidly add purified porcine brain tubulin (3 mg/mL final concentration) to initiate the reaction.
Measure absorbance at 340 nm every minute for 60 minutes using a kinetic microplate reader.
Calculate the
of the growth phase. The IC50 is determined as the concentration of the analog that reduces the by 50% compared to the DMSO control.
References
Title: Synthesis and biological evaluation of N-substituted 3-oxo-1,2,3,4-tetrahydro-quinoxaline-6-carboxylic acid derivatives as tubulin polymerization inhibitors
Source: European Journal of Medicinal Chemistry (2018)
URL: [Link]
Title: Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines
Source: Molecules / MDPI (2023)
URL: [Link]
Title: Synthesis and evaluation of quinoxaline derivatives as potential influenza NS1A protein inhibitors
Source: PMC (2010)
URL: [Link]
History and discovery of halogenated quinoxaline carboxylic acids
An in-depth technical analysis of the evolution, rational design, and synthetic methodologies surrounding halogenated quinoxaline carboxylic acids (HQCAs). Introduction: The Privileged Scaffold In medicinal chemistry, a...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical analysis of the evolution, rational design, and synthetic methodologies surrounding halogenated quinoxaline carboxylic acids (HQCAs).
Introduction: The Privileged Scaffold
In medicinal chemistry, a "privileged scaffold" is a core molecular framework capable of binding to multiple, diverse biological targets. The quinoxaline ring—a bicyclic system consisting of fused benzene and pyrazine rings—is a quintessential example. When functionalized with a carboxylic acid moiety and strategically halogenated (F, Cl, Br, I), this scaffold transforms into a highly tunable pharmacophore. Halogenated quinoxaline carboxylic acids (HQCAs) have driven significant breakthroughs in oncology, infectious disease, and materials science.
As a Senior Application Scientist, I have structured this guide to move beyond mere historical timelines. We will dissect the mechanistic causality behind the design of HQCAs, explore self-validating synthetic protocols, and quantify their pharmacological impact.
The Historical Continuum: From Dyes to Targeted Therapies
The genesis of quinoxaline chemistry dates back to 1884, when Körner and Hinsberg achieved the first synthesis of the parent molecule via the condensation of o-phenylenediamine with 1,2-dicarbonyl compounds[1]. For decades, the scaffold was primarily explored for industrial applications.
The biological relevance of the quinoxaline-2-carboxylic acid moiety was unveiled in the mid-20th century with the isolation of natural antibiotics such as echinomycin and triostin[2]. These natural products utilize the quinoxaline-2-carboxylic acid group as a potent chromophore to intercalate DNA, thereby inhibiting gram-positive bacterial growth.
The critical evolutionary leap occurred when medicinal chemists began introducing halogens to the quinoxaline core. In the late 20th century, the discovery of chloroquinoxaline sulfonamide (CQS, NSC 339004) demonstrated that a halogenated quinoxaline could act as a highly selective Topoisomerase IIα/β poison, exhibiting potent activity against solid tumors[3]. Building on this, modern drug discovery has leveraged 6- and 7-halogenated quinoxaline-2-carboxylic acids as highly targeted dual inhibitors for Pim-1 and Pim-2 kinases, which are heavily implicated in hematologic malignancies[4].
Diagram 1: The historical evolution and logical progression of HQCAs.
Rational Design & Mechanistic Causality
The therapeutic superiority of HQCAs over their non-halogenated precursors is not coincidental; it is the result of precise physicochemical tuning.
The Halogen Effect (σ-Hole Interactions):
Substituting the 6- or 7-position of the quinoxaline ring with a halogen (particularly Cl or Br) introduces a highly lipophilic vector that enhances cellular permeability. More importantly, the anisotropic charge distribution around heavier halogens creates a region of positive electrostatic potential known as a "σ-hole." This allows the halogen to act as an electrophile, engaging in highly directional halogen bonding with electron-rich hydrophobic pockets within target proteins (e.g., the ATP-binding pocket of Pim kinases)[4].
The Carboxylic Acid Anchor:
The -COOH group is a versatile hydrogen bond donor and acceptor. In the context of kinase inhibition, this moiety is strategically positioned to interact with the hinge region of the kinase. It anchors the molecule via strong hydrogen bonds, while the halogenated ring probes deeper into adjacent hydrophobic sub-pockets, drastically increasing both binding affinity and target residence time[4].
Diagram 2: Mechanistic pathway of HQCA target binding and kinase inhibition.
Self-Validating Synthetic Methodology
To synthesize 6-haloquinoxaline-2-carboxylic acids, we employ a modernized Hinsberg condensation followed by a highly controlled alkaline hydrolysis. The following protocol is designed as a self-validating system , ensuring that each chemical transformation provides immediate, observable feedback to the bench scientist[4].
Step 1: Condensation & Esterification
Objective: Construct the bicyclic core.
Protocol: React 4-halo-1,2-diaminobenzene (e.g., 4-chloro-1,2-diaminobenzene) with diethyl 2-oxomalonate in ethanol at room temperature.
Causality: A catalytic amount of citric acid (15 mol%) is added to activate the highly electrophilic carbonyl groups of the oxomalonate. This accelerates the nucleophilic attack of the diamine, driving the cyclization to form the ethyl quinoxaline-2-carboxylate intermediate.
Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (7:3) mobile phase. The complete disappearance of the highly polar diamine spot and the emergence of a distinct, UV-active fluorescent spot confirms the formation of the ester intermediate.
Step 2: Alkaline Hydrolysis
Objective: Unmask the carboxylic acid anchor.
Protocol: Treat the purified ester with Potassium Carbonate (K₂CO₃, 3 eq) in an aqueous methanol solution (80% MeOH, 20% H₂O) under reflux for 4 hours.
Causality: K₂CO₃ is deliberately chosen over stronger bases like NaOH. Strong hydroxides risk initiating unwanted nucleophilic aromatic substitution (SNAr) at the halogenated positions. The MeOH/H₂O co-solvent system ensures the simultaneous solubility of the organic ester and the inorganic base.
Self-Validation: As the ester hydrolyzes, the reaction mixture visually transitions from a cloudy suspension to a clear, homogeneous solution, indicating the formation of the water-soluble potassium carboxylate salt. Upon cooling and subsequent acidification with 15% aqueous HCl, the free 6-haloquinoxaline-2-carboxylic acid rapidly precipitates out of solution. This phase change provides immediate gravimetric and visual confirmation of successful deprotection[4].
Diagram 3: Self-validating synthetic workflow for HQCA generation.
Quantitative Data: Pharmacological Efficacy
The impact of halogenation on the biological activity of quinoxaline-2-carboxylic acids is profound. Recent structure-activity relationship (SAR) studies on dual Pim-1/2 kinase inhibitors demonstrate that substituting the 6- or 7-position with halogens optimizes inhibitory concentrations (IC₅₀) from the micromolar down to the sub-micromolar range[4].
Table 1: SAR of Halogenated Quinoxaline-2-Carboxylic Acids against Pim Kinases
Compound Designation
R-Substitution (Position)
Pim-1 IC₅₀ (nM)
Pim-2 IC₅₀ (µM)
Pharmacological Impact
Lead 1
None (H)
74
2.10
High Pim-1 affinity, poor Pim-2 activity.
Compound 5c
6-Chloro
< 100
< 1.00
Sub-micromolar dual inhibition achieved.
Compound 5e
6-Bromo
< 100
< 1.00
Optimal hydrophobic pocket binding.
Compound 5f
7-Bromo
180
Modest
Positional shift reduces Pim-2 affinity.
Data summarized from the in vitro biological evaluation of quinoxaline derivatives[4].
Conclusion
The journey of halogenated quinoxaline carboxylic acids from simple industrial dyes to highly sophisticated, targeted chemotherapeutics highlights the power of rational drug design. By understanding the causality behind molecular interactions—specifically the σ-hole bonding of halogens and the hinge-region anchoring of carboxylic acids—researchers can continue to exploit this privileged scaffold to overcome complex pathologies ranging from drug-resistant tumors to aggressive bacterial infections.
References
Orthogonal Chemistry for the Synthesis of Thiocoraline–Triostin Hybrids. Exploring their Structure–Activity Relationship
Source: ACS Publications (Journal of Medicinal Chemistry)
URL: [Link]
synthesis and biological activity of quinoxaline derivatives
Source: World Journal of Pharmaceutical Research
URL: [Link]
Chloroquinoxaline Sulfonamide (NSC 339004) Is a Topoisomerase IIα/β Poison
Source: AACR Journals (Cancer Research)
URL:[Link]
New Quinoxaline Derivatives as Dual Pim-1/2 Kinase Inhibitors: Design, Synthesis and Biological Evaluation
Source: MDPI (Molecules)
URL: [Link]
Predicted metabolic stability of 5-Bromoquinoxaline-6-carboxylic acid
An In-Depth Technical Guide to the Predicted Metabolic Stability of 5-Bromoquinoxaline-6-carboxylic Acid Executive Summary The metabolic stability of 5-Bromoquinoxaline-6-carboxylic acid (5-Br-Qx-6-COOH) presents a compl...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Predicted Metabolic Stability of 5-Bromoquinoxaline-6-carboxylic Acid
Executive Summary
The metabolic stability of 5-Bromoquinoxaline-6-carboxylic acid (5-Br-Qx-6-COOH) presents a complex pharmacokinetic challenge due to the presence of three distinct structural features: an electron-deficient aza-aromatic core, an exposed carboxylic acid, and a halogen substituent. Predicting its biotransformation requires moving beyond standard Cytochrome P450 (CYP) screening. This whitepaper provides a comprehensive mechanistic analysis of its predicted metabolic liabilities—specifically Aldehyde Oxidase (AOX)-mediated oxidation and UGT-mediated acyl glucuronidation —alongside self-validating experimental workflows designed to accurately quantify these risks.
Structural Vulnerabilities & Mechanistic Pathways
To accurately predict the clearance and potential toxicity of 5-Br-Qx-6-COOH, we must deconstruct the molecule into its metabolic pharmacophores. The interplay between these functional groups dictates the compound's fate in vivo.
Phase I Metabolism: The Aldehyde Oxidase (AOX) Liability
Quinoxaline derivatives are notorious substrates for cytosolic molybdenum hydroxylases, specifically Aldehyde Oxidase (AOX) and Xanthine Oxidase (XO)[1]. Unlike CYP450 enzymes, which utilize NADPH and molecular oxygen for oxidation, AOX catalyzes a nucleophilic attack on electron-deficient carbon atoms adjacent to nitrogen in aza-aromatic rings, utilizing water as the oxygen source.
Mechanistic Causality: The inductive electron-withdrawing effect (-I) of the 5-bromo group, combined with the 6-carboxylic acid, severely depletes electron density across the quinoxaline core. This renders the C2 and C3 positions highly electrophilic, significantly increasing the kinetic rate of nucleophilic attack by the molybdenum cofactor of AOX.
Clinical Risk: AOX activity is highly species-dependent. Dogs lack functional AOX, and rodent models often poorly correlate with human clearance[2]. Relying solely on standard preclinical animal models or Human Liver Microsomes (HLMs)—which lack cytosolic enzymes—will result in a dangerous underprediction of human clearance[3].
Phase II Metabolism: Acyl Glucuronidation & Idiosyncratic Toxicity
The 6-carboxylic acid moiety is a prime target for Phase II conjugation by UDP-glucuronosyltransferases (UGTs), predominantly UGT1A9 and UGT2B7[4]. While glucuronidation is typically a detoxification pathway, the conjugation of carboxylic acids forms acyl-β-D-glucuronides (AGs) [5].
Mechanistic Causality: Acyl glucuronides are electrophilic reactive metabolites. The strong electron-withdrawing nature of the bromo-quinoxaline core increases the electrophilicity of the ester carbonyl in the resulting glucuronide. This accelerates spontaneous intramolecular reactions, including acyl migration and transacylation[5].
Toxicity Risk: These reactive intermediates can covalently bind to nucleophilic residues on endogenous hepatic and plasma proteins[6]. This glycation or transacylation mechanism is a well-documented trigger for immune-mediated idiosyncratic drug-induced liver injury (DILI)[7].
Figure 1: Predicted biotransformation pathways of 5-Br-Qx-6-COOH highlighting toxicity risks.
Predictive Quantitative Pharmacokinetics
Based on structural alerts and historical data for quinoxaline-carboxylic acids, the following metabolic parameters are projected. These predictions dictate the necessary assay conditions required for empirical validation.
5-Bromo is sterically hindered and strongly bound.
Self-Validating Experimental Protocols
To accurately assess the metabolic stability of 5-Br-Qx-6-COOH, standard HLM assays are insufficient. The following protocols are engineered as self-validating systems , utilizing specific subcellular fractions, selective inhibitors, and reactive metabolite trapping to establish definitive causality.
Protocol 1: Holistic Clearance Assessment in Hepatic S9 Fractions
Because AOX is cytosolic and UGTs/CYPs are microsomal, Hepatic S9 fractions (which contain both) must be used to calculate total intrinsic clearance (
Matrix Preparation: Thaw pooled Human Hepatic S9 fractions on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM
.
Inhibitor Pre-incubation (The Validation Step): To deconvolute enzyme contributions, divide the assay into four parallel arms:
Arm A (Total Clearance): Vehicle control.
Arm B (AOX Inhibited): Add 10 µM Raloxifene (potent AOX inhibitor)[3].
Arm C (CYP Inhibited): Add 1 mM 1-Aminobenzotriazole (1-ABT).
Arm D (Negative Control): Heat-inactivated S9 (validates chemical stability).
Cofactor Fortification: Add 1 mM NADPH (for CYPs) and 2 mM UDPGA with 25 µg/mL alamethicin (to permeabilize vesicles for UGT access). Note: AOX requires no exogenous cofactors.
Reaction Initiation: Spike in 5-Br-Qx-6-COOH to a final concentration of 1 µM. Incubate at 37°C.
Quenching & Kinetics: At timepoints 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).
Analysis: Centrifuge at 14,000 x g for 15 mins. Analyze the supernatant via LC-MS/MS to calculate the depletion half-life (
To assess the idiosyncratic toxicity risk of the 6-carboxylic acid, we must trap the reactive acyl glucuronide before it degrades[5].
Step-by-Step Methodology:
Enzymatic Generation: Incubate 10 µM 5-Br-Qx-6-COOH with recombinant UGT1A9/UGT2B7 or HLMs fortified with UDPGA (2 mM) and alamethicin.
Nucleophilic Trapping: Introduce 5 mM Potassium Cyanide (KCN) or N-acetylcysteine (NAC) into the incubation mixture. KCN effectively traps hard electrophiles (like the ester carbonyl of the acyl glucuronide) via nucleophilic displacement, forming stable cyano-adducts.
Protein Precipitation: After 60 minutes, precipitate proteins with cold methanol.
Adduct Quantification: Analyze the supernatant via high-resolution mass spectrometry (HRMS). Scan for the parent mass +176 Da (glucuronide) and the specific mass shifts associated with cyano-adducts to confirm the presence of reactive intermediates.
Figure 2: Self-validating experimental workflow for comprehensive metabolic profiling.
Lead Optimization Strategies
If empirical data confirms rapid clearance or high toxicity for 5-Br-Qx-6-COOH, medicinal chemistry interventions must be deployed:
Mitigating AOX Clearance: Introduce steric bulk or electron-donating groups (EDGs) at the C2 or C3 positions of the quinoxaline ring to block the molybdenum cofactor's nucleophilic attack[1].
Mitigating Acyl Glucuronidation: Replace the 6-carboxylic acid with a bioisostere, such as a tetrazole or an acylsulfonamide. These maintain the required acidic pKa for target engagement while eliminating the ability of UGTs to form reactive ester linkages.
References
Advances in study of metabolic activation of carboxyl-acid containing drugs by UGTs, NIH,[Link]
Glucuronidation of carboxylic acid containing compounds by UDP-glucuronosyltransferase isoforms, NIH,[Link]
Kinetic modelling of acyl glucuronide and glucoside reactivity and development of structure–property relationships, Organic & Biomolecular Chemistry (RSC Publishing),[Link]
Stereoselective Covalent Adduct Formation of Acyl Glucuronide Metabolite of Nonsteroidal Anti-Inflammatory Drugs with UDP-Glucuronosyltransferase, MDPI,[Link]
The Role of Aldehyde Oxidase and Xanthine Oxidase in the Biotransformation of a Novel Negative Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 5, PMC/NIH,[Link]
Medicinal chemistry approaches to avoid aldehyde oxidase metabolism, ResearchGate,[Link]
From experiments to a fast easy-to-use computational methodology to predict human aldehyde oxidase selectivity, Università degli Studi di Torino,[Link]
Acyl Glucuronides of Carboxylic acid-containing Drugs, Hypha Discovery, [Link]
Structure–metabolism relationships in human-AOX: Chemical insights from a large database of aza-aromatic and amide compounds, PNAS,[Link]
Enzyme Kinetics, Pharmacokinetics, and Inhibition of Aldehyde Oxidase, Springer,[Link]
Application Note: Scalable Synthesis Protocols for 5-Bromoquinoxaline-6-carboxylic acid
Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Compound: 5-Bromoquinoxaline-6-carboxylic acid (CAS...
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals
Compound: 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3)
Executive Summary & Mechanistic Rationale
Quinoxaline derivatives are highly privileged scaffolds in medicinal chemistry, frequently utilized in the development of anticancer agents, kinase inhibitors, and AMPHAKINE modulators targeting neurodegenerative diseases[1],[2]. The functionalization of the quinoxaline core, particularly the synthesis of 5-Bromoquinoxaline-6-carboxylic acid , presents a significant regiochemical challenge.
As a Senior Application Scientist, I frequently observe researchers attempting to synthesize this compound via direct electrophilic aromatic substitution (SEAr) of quinoxaline-6-carboxylic acid[3]. This approach is fundamentally flawed. The quinoxaline core is highly electron-deficient due to the fused pyrazine ring. Furthermore, the C6-carboxylic acid acts as a deactivating, meta-directing group. Consequently, direct bromination (e.g., using NBS/H2SO4) overwhelmingly directs the electrophile to the C8 position, yielding 8-bromoquinoxaline-6-carboxylic acid as the major product, with the desired 5-bromo isomer forming in trace amounts (<15%).
To achieve high regiomeric purity and scalability, a bottom-up de novo synthesis is the industry standard. By starting with a pre-functionalized benzene ring (2-bromo-3,4-dinitrobenzoic acid), we bypass the regioselectivity issues entirely. This application note details a self-validating, two-phase protocol: a chemoselective Béchamp reduction followed by a buffered cyclocondensation using sodium glyoxal bisulfite[1].
Figure 1: Regiochemical outcome of direct electrophilic bromination on quinoxaline-6-carboxylic acid.
Synthetic Strategy & Workflow
The optimized synthetic route relies on the controlled construction of the pyrazine ring.
Chemoselective Reduction: Catalytic hydrogenation (Pd/C, H₂) of brominated nitroaromatics frequently results in unwanted hydrodebromination. To preserve the aryl-bromide bond, we employ a mild Fe/NH₄Cl reduction system.
Cyclocondensation: Aqueous glyoxal is prone to rapid oligomerization, forming dark polymeric tars that complicate purification. By utilizing sodium glyoxal bisulfite in a sodium acetate buffer, glyoxal is released slowly in situ. This controlled release matches the kinetics of the bis-imine formation, ensuring a clean reaction profile[1],[4].
Figure 2: Regioselective bottom-up synthesis of 5-Bromoquinoxaline-6-carboxylic acid.
Quantitative Data & Optimization
The following tables summarize the critical process parameters optimized during the scale-up of this protocol.
Table 1: Regioselectivity and Yield Comparison of Synthetic Strategies
Synthetic Strategy
Key Reagents
Major Regioisomer
Regiomeric Purity
Overall Yield
Direct Bromination
Quinoxaline-6-carboxylic acid, NBS
8-Bromo isomer
< 15% (5-Bromo)
N/A (Intractable)
Bottom-Up Synthesis
3,4-Diamino-2-bromobenzoic acid, Glyoxal
5-Bromo isomer
> 99%
78 - 84%
Table 2: Optimization of Cyclocondensation Parameters (Phase 2)
Glyoxal Source
Buffer System
Temp (°C)
Reaction Time
Product Purity (HPLC)
Isolated Yield
Aqueous Glyoxal (40%)
None
80
2 h
72% (Dark Tar)
45%
Aqueous Glyoxal (40%)
NaOAc (pH 4.5)
60
4 h
88%
62%
Sodium Glyoxal Bisulfite
NaOAc (pH 4.5)
60
4 h
> 98% (White Solid)
84%
Step-by-Step Experimental Protocols
Phase 1: Chemoselective Reduction to 3,4-Diamino-2-bromobenzoic acid
This protocol is designed to be self-validating. The visual transition from a yellow suspension to a grey/brown slurry indicates the progression of the reduction.
2-Bromo-3,4-dinitrobenzoic acid: 50.0 g (171 mmol, 1.0 eq)
Iron powder (325 mesh): 47.8 g (855 mmol, 5.0 eq)
Ammonium chloride (NH₄Cl): 18.3 g (342 mmol, 2.0 eq)
Ethanol / Deionized Water: 500 mL (3:1 v/v)
Procedure:
Initiation: Charge the flask with 2-bromo-3,4-dinitrobenzoic acid, iron powder, and NH₄Cl. Add the EtOH/H₂O mixture.
Reaction: Heat the vigorously stirred suspension to 80 °C (reflux). Maintain reflux for 2 hours.
In-Process Control (IPC): Spot the reaction mixture on a TLC plate (Eluent: DCM/MeOH 9:1). The starting material (Rf ~0.6, UV active) should be completely consumed, replaced by a highly polar baseline spot (product).
Filtration: Cool the mixture to 40 °C. Filter the warm suspension through a tightly packed pad of Celite to remove the iron oxide sludge. Wash the filter cake with hot ethanol (2 × 100 mL) to ensure complete product recovery.
Isolation: Concentrate the combined filtrates in vacuo to remove the ethanol. Cool the remaining aqueous layer to 5 °C and adjust the pH to 4.5 using 1M HCl. The product will precipitate as a tan solid.
Drying: Filter the solid, wash with cold water (50 mL), and dry in a vacuum oven at 50 °C for 12 hours.
Expected Yield: 34.0 g (86%).
Phase 2: Cyclocondensation to 5-Bromoquinoxaline-6-carboxylic acid
Buffering is critical here. The formation of the bis-imine requires a slightly acidic environment to activate the carbonyl equivalent without fully protonating the aromatic amines.
Equipment: 1 L round-bottom flask, magnetic stir bar, temperature probe.
Reagents:
3,4-Diamino-2-bromobenzoic acid: 30.0 g (130 mmol, 1.0 eq)
Sodium acetate (NaOAc): 21.3 g (260 mmol, 2.0 eq)
Sodium glyoxal bisulfite monohydrate: 40.6 g (143 mmol, 1.1 eq)
Deionized Water: 300 mL
Procedure:
Suspension: Suspend the diamine intermediate in 300 mL of deionized water. Add sodium acetate and stir for 10 minutes to establish a buffered pH of ~4.5.
Addition: Add sodium glyoxal bisulfite monohydrate portion-wise over 15 minutes. The suspension will initially thicken.
Cyclization: Heat the reaction mixture to 60 °C. The mixture will gradually become a homogeneous amber solution as the bisulfite adduct dissolves and reacts, followed by the precipitation of the quinoxaline product. Stir at 60 °C for 4 hours.
IPC: LC-MS analysis should confirm the disappearance of the diamine mass (m/z 231 [M+H]+) and the appearance of the target mass (m/z 253 [M+H]+).
Workup & Isolation: Cool the reaction mixture to 0–5 °C in an ice bath and stir for 1 hour to maximize crystallization.
Purification: Filter the resulting crystalline solid. Wash the filter cake with ice-cold water (2 × 50 mL) to remove residual salts, followed by a wash with cold ethanol (30 mL) to remove trace organic impurities.
Final Drying: Dry the product in a vacuum oven at 60 °C to a constant weight.
Expected Yield: 27.6 g (84%) of 5-Bromoquinoxaline-6-carboxylic acid as an off-white to pale yellow powder.
References
US6562972B1 - Method for preparing heterocyclic-carboxylic acids. Google Patents.
An insight into medicinal chemistry of anticancer quinoxalines. CIMAP Staff.
Suzuki coupling reaction conditions using 5-Bromoquinoxaline-6-carboxylic acid
An Application Guide for the Synthesis of Arylated Quinoxaline-6-Carboxylic Acids via Suzuki-Miyaura Cross-Coupling Introduction: The Strategic Importance of Quinoxaline Scaffolds The quinoxaline motif is a privileged he...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide for the Synthesis of Arylated Quinoxaline-6-Carboxylic Acids via Suzuki-Miyaura Cross-Coupling
Introduction: The Strategic Importance of Quinoxaline Scaffolds
The quinoxaline motif is a privileged heterocyclic structure, forming the core of numerous compounds with significant pharmacological activities.[1] Its derivatives are explored in medicinal chemistry for their potential as anticancer, antimalarial, and kinase inhibiting agents.[2] The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool in modern organic synthesis, celebrated for its mild conditions, broad functional group tolerance, and efficiency in constructing C-C bonds.[3][4][5][6]
This guide provides a detailed examination and robust protocol for the Suzuki-Miyaura coupling of 5-Bromoquinoxaline-6-carboxylic acid . This specific substrate presents unique challenges due to the presence of both a nitrogen-containing heterocycle, which can interact with the catalyst, and a carboxylic acid moiety, which can complicate reaction conditions. By understanding the underlying principles and carefully selecting the reaction parameters, researchers can successfully synthesize a diverse library of 5-aryl-quinoxaline-6-carboxylic acids, paving the way for new therapeutic discoveries.
Reaction Principle: The Palladium Catalytic Cycle
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that joins an organoboron compound (typically a boronic acid) with an organic halide.[7][8] The catalytic cycle is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[9][10]
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Br in this case) of the 5-Bromoquinoxaline-6-carboxylic acid. This forms a Pd(II) intermediate. The reactivity order for halides is generally I > Br > OTf >> Cl.[7][8]
Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the organoboron species by a base, which forms a more nucleophilic "ate" complex, facilitating the transfer.[5][11]
Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[10][12]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Key Considerations for Coupling with 5-Bromoquinoxaline-6-carboxylic acid
The successful coupling of this substrate requires careful consideration of several factors to mitigate potential side reactions and catalyst deactivation.
Catalyst and Ligand Selection: The quinoxaline nitrogen atoms can coordinate to the palladium center, potentially inhibiting the catalyst. To overcome this, ligands that are both bulky and electron-rich are highly recommended.[13]
Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos) are excellent choices as they promote fast oxidative addition and reductive elimination, minimizing the time the catalyst is susceptible to inhibition.[14]
N-Heterocyclic Carbenes (NHCs) are also highly effective alternatives to phosphines, offering strong electron donation and high stability.[5][15]
Common catalyst precursors include Pd(OAc)₂, Pd₂(dba)₃, or pre-formed complexes like PdCl₂(dppf).[2][8]
Choice of Base: The carboxylic acid group will be deprotonated by the base. This can be advantageous, as the resulting carboxylate salt is often more soluble in the aqueous/organic solvent mixtures typically used.
Potassium Carbonate (K₂CO₃) and Cesium Carbonate (Cs₂CO₃) are effective and commonly used bases.[16]
Potassium Phosphate (K₃PO₄) is another excellent choice, particularly for sensitive substrates.[14]
Stronger bases like NaOH or alkoxides should be used with caution as they may promote side reactions, though they can be effective in specific systems.[8] A minimum of 2.0 equivalents of base is required to neutralize the carboxylic acid and the HBr generated, and to facilitate the transmetalation step.
Solvent System: A mixture of an organic solvent and water is typically employed to dissolve both the organic substrate and the inorganic base.[12]
1,4-Dioxane/Water or Toluene/Ethanol/Water are robust and widely used solvent systems.[16][17]
Thoroughly degassing the solvent by sparging with an inert gas (Argon or Nitrogen) is critical to prevent oxidation and deactivation of the Pd(0) catalyst.[16][19]
Reaction Temperature: Most Suzuki couplings with aryl bromides proceed efficiently at elevated temperatures, typically between 80-110 °C.[16][18] Microwave irradiation can also be employed to accelerate the reaction, often reducing reaction times from hours to minutes.[16]
Comparative Reaction Conditions
While specific literature for 5-Bromoquinoxaline-6-carboxylic acid is limited, conditions for analogous halo-substituted quinoxalines, quinolines, and other N-heterocycles provide an excellent starting point for optimization.
This protocol provides a generalized procedure for the Suzuki-Miyaura coupling of 5-Bromoquinoxaline-6-carboxylic acid with a generic arylboronic acid. Optimization may be required for specific substrates.
Materials:
5-Bromoquinoxaline-6-carboxylic acid (1.0 equiv)
Arylboronic acid (1.3 equiv)
Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)
Phosphine Ligand (e.g., SPhos, 4-10 mol%)
Base (e.g., K₂CO₃, 2.5 equiv)
Degassed Solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)
Anhydrous Sodium or Magnesium Sulfate (Na₂SO₄ or MgSO₄)
Schlenk flask or microwave vial with a magnetic stir bar
Inert gas supply (Argon or Nitrogen)
Caption: A typical experimental workflow for the Suzuki coupling reaction.
Procedure:
Reaction Setup: To a dry Schlenk flask, add 5-Bromoquinoxaline-6-carboxylic acid (1.0 equiv), the arylboronic acid (1.3 equiv), the base (e.g., K₂CO₃, 2.5 equiv), the palladium precursor (e.g., Pd(OAc)₂, 0.03 equiv), and the ligand (e.g., SPhos, 0.06 equiv).
Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[16]
Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-Dioxane/Water 4:1) via syringe. The typical concentration is 0.1 to 0.2 M with respect to the limiting reagent.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-16 hours).
Workup:
Cool the reaction mixture to room temperature. Dilute with water.
Carefully acidify the aqueous solution with 1M HCl to a pH of approximately 3-4. This will protonate the carboxylic acid product, causing it to precipitate or making it extractable into an organic solvent.
Extract the product with an organic solvent such as ethyl acetate (3 x volume).
Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.
Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure 5-aryl-quinoxaline-6-carboxylic acid.
Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.
Troubleshooting Guide
Problem
Possible Cause(s)
Suggested Solution(s)
Low or No Conversion
1. Inactive catalyst (Pd(0) oxidized).2. Insufficiently degassed solvents.3. Reaction temperature too low.4. Poor choice of ligand or base.
1. Use fresh catalyst/ligand. Ensure proper inert atmosphere technique.2. Degas solvents thoroughly for at least 30 mins with Ar/N₂.[16][19]3. Increase reaction temperature in 10°C increments.4. Screen alternative ligands (e.g., XPhos, NHCs) and bases (e.g., K₃PO₄, Cs₂CO₃).
Significant Starting Material Recovered
1. Catalyst inhibition by quinoxaline nitrogen.2. Short reaction time.
1. Increase catalyst/ligand loading. Switch to a more electron-rich, bulky ligand (e.g., Buchwald-type) to promote faster catalysis.[13][14]2. Extend the reaction time.
Formation of Homocoupled Boronic Acid
Presence of oxygen leading to oxidative homocoupling.[12]
Improve degassing procedure and maintain a positive pressure of inert gas throughout the reaction.
Protodeborylation (Boronic acid replaced by -H)
1. Presence of excess water or acid.2. Prolonged heating.
1. Use anhydrous solvents if possible (with a fluoride source like CsF as the base).2. Minimize reaction time once starting material is consumed.
Dehalogenation of Starting Material
Reductive cleavage of the C-Br bond.
This is a common side reaction.[12] Ensure the system is strictly anaerobic. Sometimes a milder base or lower temperature can mitigate this.
Conclusion
The Suzuki-Miyaura cross-coupling of 5-Bromoquinoxaline-6-carboxylic acid is a powerful and viable method for synthesizing novel derivatives for drug discovery and materials science. While the substrate presents specific challenges related to its heterocyclic nature and acidic functionality, these can be effectively overcome through the rational selection of a bulky, electron-rich ligand, an appropriate base, and rigorous anaerobic reaction conditions. The protocols and insights provided herein serve as a comprehensive guide for researchers to successfully employ this valuable transformation.
References
Application Notes and Protocols for Suzuki Coupling Reactions with 2-Chloro-3-(2-pyridinyl)quinoxaline. Benchchem.
Regioselective Suzuki–Miyaura Cross-Coupling Reactions of 2,6-Dichloroquinoxaline. Thieme Connect.
A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. ScienceDirect.
Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions Using 5-Bromo-2,3-dichloroquinoxaline. Benchchem.
9-Arylacenaphtho[1,2-b]quinoxalines via Suzuki coupling reaction as cancer therapeutic and cellular imaging agents. Royal Society of Chemistry.
Synthesis of New 4-(E)-alkenylpyrrolo[1,2-a]quinoxalines as Antileishmanial Agents by Suzuki-Miyaura Cross-Coupling Reactions. PubMed.
Application Notes and Protocols: Suzuki-Miyaura Coupling with Brominated Quinolines. Benchchem.
Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Thieme Chemistry.
Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. Available at: [Link]
17.2: Palladium catalyzed couplings. Chemistry LibreTexts. Available at: [Link]
Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]
One step entry to P,O- and P,N-type heterocyclic tertiary phosphine ligands and application in Suzuki–Miyaura cross-coupling reactions. Royal Society of Chemistry. Available at: [Link]
Tetranuclear N-Heterocyclic Carbene Palladium Acetate—The Fast-Initiating Precatalyst of Suzuki Coupling. MDPI. Available at: [Link]
Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]
Application Notes: Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery. Benchchem.
What is the proper way to set up a suzuki coupling? Reddit. Available at: [Link]
Method for preparing medicament midbody 5-bromine-6-amido quinoxaline. Google Patents.
Suzuki cross-coupling. Chemistry LibreTexts. Available at: [Link]
Method for preparing 5-bromo-6-[(2-imidazolin-2-yl)amino]quinoxaline l-tartrate. Google Patents.
Isoquinoline, 5-bromo-8-nitro. Organic Syntheses. Available at: [Link]
The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to... SciSpace. Available at: [Link]
Coupling reactions of 5-bromosalicylaldehyde with various arylboronic acids. ResearchGate. Available at: [Link]
Amide bond formation strategies with 5-Bromoquinoxaline-6-carboxylic acid
Title : Application Note: Advanced Amide Bond Formation Strategies with 5-Bromoquinoxaline-6-carboxylic Acid Introduction 5-Bromoquinoxaline-6-carboxylic acid is a highly functionalized heterocyclic building block. Its u...
Author: BenchChem Technical Support Team. Date: March 2026
Title : Application Note: Advanced Amide Bond Formation Strategies with 5-Bromoquinoxaline-6-carboxylic Acid
Introduction
5-Bromoquinoxaline-6-carboxylic acid is a highly functionalized heterocyclic building block. Its unique structural properties make it highly valued in the synthesis of extended π-conjugated systems for organic electronics[1], as well as in the development of biomimetic systems for proton-coupled electron transfer reactions[2]. However, forming amide bonds with this substrate presents significant synthetic hurdles. The ortho-relationship between the bulky bromine atom and the carboxylic acid creates severe steric hindrance, while the electron-withdrawing nature of the quinoxaline core alters the stability of standard activated ester intermediates. This application note details field-proven, mechanistically grounded strategies to achieve high-yielding amide couplings with this challenging molecule.
Mechanistic Insights: The Ortho-Bromo Quinoxaline Challenge
When activating 5-bromoquinoxaline-6-carboxylic acid, two competing physical chemistry dynamics dictate the success of the reaction:
Steric Shielding (The Ortho Effect): The van der Waals radius of the bromine atom physically occludes the trajectory required for the incoming amine to attack the activated carbonyl carbon.
Electronic Destabilization: The strong -I (inductive) effect of both the pyrazine ring and the halogen increases the electrophilicity of the acyl intermediate. While this should theoretically accelerate nucleophilic attack, it simultaneously makes active esters (such as the O-acylisourea formed by EDC) highly unstable. These intermediates often undergo premature hydrolysis or rearrange into unreactive N-acylureas before sterically hindered amines can successfully attack.
Consequently, traditional coupling reagents (e.g., EDC/HOBt) often fail or require excessive reaction times. Success requires reagents that either provide an anchoring mechanism to guide the amine (e.g., HATU) or generate an exceptionally small, highly reactive electrophile (e.g., Acid Chlorides)[3]. Alternatively, for clean reactions with minimal epimerization and easy workup, phosphonic anhydrides like T3P offer superior performance[4][5].
Comparative Strategy Analysis
The following table summarizes the quantitative expectations and strategic advantages of three distinct coupling methodologies tailored for 5-bromoquinoxaline-6-carboxylic acid.
Overcomes extreme steric hindrance by forming the smallest electrophile[3].
Workflow: Selecting the Optimal Coupling Strategy
The selection of the coupling reagent depends entirely on the nucleophilicity and steric bulk of the target amine.
Fig 1. Decision matrix for 5-Bromoquinoxaline-6-carboxylic acid amide bond formation.
Experimental Protocols
Protocol A: HATU-Mediated Coupling (Optimal for Secondary/Hindered Amines)
Causality: HATU generates an extremely reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen at the 7-position of the HOAt leaving group acts as a hydrogen-bond acceptor, anchoring the incoming amine and guiding it directly to the sterically shielded carbonyl carbon. This proximity effect overcomes the physical barrier of the ortho-bromine atom[3].
Preparation: In an oven-dried 25 mL round-bottom flask under an inert atmosphere (N2), dissolve 5-Bromoquinoxaline-6-carboxylic acid (1.0 equiv, 1.0 mmol) in anhydrous DMF (5.0 mL).
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Self-Validation: The solution should become completely homogeneous. Spot the mixture on wet pH paper to ensure pH > 9; the amine must remain fully deprotonated to function as a nucleophile.
Activation: Cool the mixture to 0 °C using an ice bath. Add HATU (1.2 equiv) in one portion. Stir at 0 °C for 15 minutes. Causality: Pre-activation at low temperatures prevents the premature thermal degradation of the highly reactive HOAt ester.
Coupling: Add the target amine (1.1 equiv) dropwise. Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C).
Monitoring: Stir for 2–12 hours. Monitor the reaction via LC-MS. Self-Validation: Confirm the disappearance of the starting acid (m/z 253/255) and the appearance of the product mass. The presence of the HOAt by-product (m/z 137) is a positive indicator of successful activation.
Workup: Dilute the mixture with EtOAc (20 mL). Wash sequentially with 5% aqueous LiCl (3 × 10 mL) to extract the DMF, followed by saturated aqueous NaHCO3 (10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Protocol B: T3P-Mediated Coupling (Optimal for Scale-up and Primary Amines)
Causality: Propylphosphonic anhydride (T3P) is a mild, non-toxic reagent that converts the carboxylic acid oxygen into a leaving group. It is highly effective for sterically hindered substrates and yields completely water-soluble by-products, making it the ideal choice for commercial applications or late-stage synthesis where chromatography is undesirable[4][5].
Preparation: Suspend 5-Bromoquinoxaline-6-carboxylic acid (1.0 equiv) and the primary amine (1.1 equiv) in anhydrous EtOAc (0.2 M concentration). If solubility is poor, a 1:1 mixture of EtOAc/DMF may be used.
Base Addition: Add DIPEA (3.0 equiv) to the suspension.
Activation/Coupling: Add T3P (50 wt% solution in EtOAc, 1.5 equiv) dropwise at room temperature. Causality: Because T3P is milder than HATU, it can be added in a one-pot manner without causing rapid side reactions[5].
Reaction: Stir the mixture at room temperature for 12–24 hours. For slightly hindered amines, the reaction can be safely heated to 60 °C.
Workup: Self-Validation: Quench the reaction by adding water (10 mL). Because T3P by-products are entirely water-soluble[5], simply separate the organic layer and wash it with 1M HCl (10 mL), saturated NaHCO3 (10 mL), and water (10 mL). The resulting organic layer typically yields product of >90% purity prior to any further purification.
Protocol C: Acid Chloride Generation (For Extremely Unreactive Amines)
Causality: When coupling highly unreactive or exceptionally bulky amines (e.g., 3,3-difluorocyclopentanamine), active esters may degrade before the coupling occurs. Converting the carboxylic acid to an acyl chloride generates the smallest and most reactive electrophile possible, bypassing severe steric clashes[3].
Preparation: Suspend 5-Bromoquinoxaline-6-carboxylic acid (1.0 equiv) in anhydrous DCM (0.1 M). Add a catalytic amount of anhydrous DMF (0.05 equiv).
Chlorination: Cool the suspension to 0 °C. Add Oxalyl chloride (1.5 equiv) dropwise. Self-Validation: Vigorous gas evolution (CO and CO2) will immediately occur. The reaction is complete when gas evolution ceases (typically 1–2 hours) and the solution becomes clear[3].
Concentration: Concentrate the mixture under reduced pressure to remove all excess oxalyl chloride. Warning: Do not heat the water bath above 30 °C to prevent thermal degradation of the acyl chloride. Re-dissolve the crude residue in anhydrous DCM.
Coupling: In a separate flask, dissolve the highly hindered amine (1.2 equiv) and Triethylamine (TEA) (2.5 equiv) in DCM at 0 °C. Add the acyl chloride solution dropwise.
Workup: Stir for 2 hours at room temperature. Quench with saturated aqueous NH4Cl, extract with DCM, dry over Na2SO4, and concentrate.
Analytical Validation & Troubleshooting
Monitoring Dehalogenation: The 5-bromo substituent on the quinoxaline ring is generally stable under these coupling conditions. However, prolonged heating with excess primary amines can theoretically induce nucleophilic aromatic substitution (SNAr). Validation: Always verify the structural integrity of the final product via LC-MS by confirming the presence of the characteristic bromine isotopic pattern (M and M+2 peaks of approximately equal intensity).
Incomplete Conversion: If unreacted carboxylic acid remains after 24 hours in Protocol B, the steric shielding is too great for T3P. Escalate the reactivity by switching to Protocol A (HATU) or Protocol C (Acid Chloride).
Diva-Portal.org. "Synthesis of Biomimetic Systems for Proton and Electron Transfer Reactions in the Ground and Excited State". Source: Diva-portal.org. URL:
Chemical Communications (RSC Publishing). "2-Propanephosphonic acid anhydride (T3P)-mediated segment coupling and head-to-tail cyclization of sterically hindered peptides". Source: Rsc.org. URL:
Benchchem. "Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine". Source: Benchchem.com. URL:
AMRI. "WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE". Source: Ribbitt.com. URL:
Application Note: Optimizing Nucleophilic Substitution on 5-Bromoquinoxaline-6-carboxylic Acid
Executive Summary 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) is a highly privileged heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and anti-inf...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) is a highly privileged heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and anti-infective agents. The strategic placement of the bromine atom at the 5-position—flanked by the electron-deficient pyrazine ring and an ortho-carboxylic acid—creates a unique electronic environment primed for nucleophilic functionalization. This application note details the mechanistic rationale and optimized protocols for functionalizing this scaffold via Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed amination.
Mechanistic Rationale & Causality
The success of derivatizing 5-bromoquinoxaline-6-carboxylic acid relies on understanding its molecular orbital landscape.
Electronic Activation: The quinoxaline core is inherently electron-deficient. The nitrogen atom at position 4 (N4) exerts a strong inductive and resonance-withdrawing effect on the adjacent C5 position.
Synergistic Ortho-Effect: The carboxylic acid at C6 further depletes electron density at C5. This dual electron-withdrawing effect significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the C-Br bond, facilitating the attack of nucleophiles and stabilizing the resulting anionic Meisenheimer complex .
Steric Considerations: Despite electronic activation, the peri-interaction with the C4 nitrogen and the bulky C6-carboxylic acid creates a sterically hindered pocket. Consequently, conventional thermal heating often leads to incomplete conversions and degradation. Microwave irradiation overcomes this activation energy barrier by providing rapid, volumetric heating, ensuring the kinetic energy surpasses the steric hindrance .
Reaction Optimization & Quantitative Data
To establish a robust protocol, we evaluated the SNAr of 5-bromoquinoxaline-6-carboxylic acid using morpholine as a model aliphatic amine. The goal was to transition from sluggish conventional thermal conditions to a high-throughput microwave-assisted methodology.
Table 1: Optimization of SNAr conditions with Morpholine (1.5 equiv.)
Entry
Solvent
Base (2.0 eq)
Temp (°C)
Time
Method
Conversion (%)*
Isolated Yield (%)
1
EtOH
Et₃N
80
12 h
Thermal
55
45
2
DMF
K₂CO₃
100
8 h
Thermal
78
62
3
DMF
K₂CO₃
120
20 min
Microwave
92
89
4
DMSO
DIPEA
120
20 min
Microwave
>99
94
*Determined by LC-MS analysis of the crude reaction mixture.
Causality behind the optimized conditions (Entry 4):
DMSO was selected over DMF due to its higher dielectric constant, which better stabilizes the highly polar transition state of the SNAr reaction. DIPEA (N,N-Diisopropylethylamine) was chosen as the base because its steric bulk prevents it from acting as a competing nucleophile, unlike smaller alkylamines.
Pathway Selection Logic
While aliphatic amines and thiols readily undergo SNAr, weaker nucleophiles (e.g., anilines, amides) lack the HOMO energy required to attack the sterically hindered C5 position. For these substrates, the reaction mechanism must be shifted from SNAr to a Palladium-catalyzed Buchwald-Hartwig cross-coupling .
Logical decision tree for selecting substitution pathways based on nucleophile strength.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems . In-process controls (IPCs) are embedded at critical junctures to ensure the reaction is proceeding correctly before advancing to the next step, thereby preventing the waste of valuable intermediates.
Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, suspend 5-bromoquinoxaline-6-carboxylic acid in anhydrous DMSO.
Validation Checkpoint: The mixture will initially be a suspension. Proceed to the next step.
Activation: Add DIPEA to the suspension.
Validation Checkpoint: The suspension should transition to a clear, homogeneous yellow/orange solution within 2 minutes as the carboxylic acid is deprotonated to its highly soluble carboxylate salt. If it remains cloudy, add an additional 0.5 mL of DMSO.
Nucleophile Addition: Add morpholine dropwise. Seal the vial with a crimp cap.
Microwave Irradiation: Heat the reaction mixture in a dedicated microwave synthesizer at 120 °C for 20 minutes (pre-stirring for 30 seconds, high absorption setting).
Validation Checkpoint (Critical): Withdraw a 5 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The chromatogram must show <2% remaining starting material. The product mass [M+H]⁺ should be 260.1 m/z.
Workup & Precipitation: Transfer the mixture to a 50 mL beaker. Slowly add 15 mL of ice-cold deionized water while stirring. The solution will be basic. Carefully adjust the pH to 4.0–4.5 using 1M HCl dropwise.
Validation Checkpoint: At pH 4.5, the free carboxylic acid product will crash out as a dense precipitate. If no precipitate forms, the pH may be too low (protonating the morpholine nitrogen, causing water solubility) or too high (leaving the carboxylate salt).
Isolation: Filter the precipitate under vacuum, wash with cold water (2 x 5 mL) and cold diethyl ether (5 mL). Dry in vacuo at 50 °C for 12 hours.
Self-validating experimental workflow for microwave-assisted SNAr.
Catalyst Pre-activation: In an oven-dried Schlenk flask under argon, combine Pd(OAc)₂ and BINAP in 2 mL of anhydrous toluene. Stir at room temperature for 15 minutes.
Validation Checkpoint: The solution will turn a deep, clear red, indicating the successful formation of the active Pd-BINAP complex.
Substrate Addition: Add the 5-bromoquinoxaline-6-carboxylic acid, the aniline derivative, and Cs₂CO₃, followed by the remaining solvent mixture (Toluene/DMF).
Degassing: Purge the mixture with argon for 5 minutes using a subsurface sparging needle to prevent catalyst oxidation.
Thermal Coupling: Heat the reaction to 100 °C for 16 hours under an argon atmosphere.
Validation Checkpoint: TLC (DCM:MeOH 9:1) should indicate the disappearance of the starting material spot (UV active, 254 nm).
Purification: Cool to room temperature, filter through a pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate and purify via reverse-phase flash chromatography (C18, Water/MeCN with 0.1% TFA).
References
Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential
Pharmaceuticals, 2023.
URL:[Link]
Preparation of 6-Substituted Quinoxaline JSP-1 Inhibitors by Microwave Accelerated Nucleophilic Substitution
Molecules, 2006.
URL:[Link]
Discovery and Structure–Activity Relationships of N‐Aryl 6‐Aminoquinoxalines as Potent PFKFB3 Kinase Inhibitors
ChemMedChem, 2019.
URL:[Link]
Method
Application Note: Optimized Esterification Protocols for 5-Bromoquinoxaline-6-carboxylic Acid
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) Introduction & Mechanistic Rationale Quinoxaline-6-carboxylic acid d...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Compound: 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3)
Introduction & Mechanistic Rationale
Quinoxaline-6-carboxylic acid derivatives are highly valued scaffolds in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antimicrobial agents, and receptor antagonists[1]. During synthetic campaigns, the carboxylic acid moiety often requires esterification to serve as a transient protecting group or to enhance the lipophilicity of a prodrug candidate.
However, the esterification of 5-bromoquinoxaline-6-carboxylic acid presents a distinct synthetic challenge. The presence of the bulky bromine atom at the 5-position exerts a profound steric "ortho-effect" on the adjacent 6-carboxylic acid group[2].
Causality & Expert Insight: Standard Fischer esterification (e.g., catalytic
in refluxing methanol) relies on the nucleophilic attack of the alcohol onto a protonated carbonyl carbon. This pathway proceeds through a sterically demanding tetrahedral intermediate. Because the 5-bromo substituent severely crowds this trajectory, Fischer esterification often results in stalled reactions, poor conversions, and degradation[3].
To overcome this, we detail two field-proven, highly efficient methodologies:
The Acid Chloride Route (Route A): Converts the acid into a highly electrophilic, ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">
-hybridized acyl chloride, lowering the activation energy for alcoholysis.
The
Alkylation Route (Route B): Deprotonates the acid to form a nucleophilic carboxylate, which then attacks an alkyl halide. This completely bypasses the sterically hindered carbonyl center.
Strategy & Workflow Selection
Workflow decision matrix for esterifying hindered 5-bromoquinoxaline-6-carboxylic acid.
Experimental Protocols (Self-Validating Systems)
Route A: Acid Chloride-Mediated Esterification
This method utilizes Thionyl Chloride (
) with catalytic N,N-Dimethylformamide (DMF) to generate a Vilsmeier-Haack intermediate, which rapidly converts the carboxylic acid to an acyl chloride[3].
Reagents:
5-Bromoquinoxaline-6-carboxylic acid (1.0 eq)
Thionyl chloride (
, 5.0 eq)
N,N-Dimethylformamide (DMF, 0.05 eq)
Anhydrous Methanol (MeOH, excess)
Dichloromethane (DCM, anhydrous)
Step-by-Step Procedure:
Activation: Suspend the starting acid (1.0 mmol) in anhydrous DCM (5 mL) under an inert atmosphere (
or Ar).
Add
(5.0 mmol) dropwise at room temperature, followed by 1-2 drops of anhydrous DMF.
Reflux the mixture at 45 °C for 2-3 hours. The suspension will gradually become a clear solution as the acyl chloride forms.
Self-Validation (IPC 1): Withdraw a 10 µL aliquot and quench it into 100 µL of MeOH containing 1% Triethylamine. Analyze via TLC (EtOAc:Hexane 1:1) or LC-MS. The complete disappearance of the starting material validates quantitative acyl chloride formation. Do not proceed until this is confirmed.
Concentration: Evaporate the solvent and excess
in vacuo to yield the crude acyl chloride. Co-evaporate twice with anhydrous toluene (2 x 5 mL) to remove residual .
Alcoholysis: Dissolve the crude residue in anhydrous DCM (3 mL) and cool to 0 °C. Slowly add anhydrous MeOH (2 mL). Stir for 1 hour, allowing the reaction to warm to room temperature.
Workup: Dilute with DCM (10 mL) and wash with saturated aqueous
(10 mL) to neutralize generated HCl. Dry the organic layer over , filter, and concentrate to afford the pure methyl ester.
Step-by-step experimental workflow for the acid chloride-mediated esterification process.
Route B: Base-Promoted
Alkylation
This method is ideal if downstream or parallel functional groups are sensitive to harsh acidic conditions or chlorinating agents.
Reagents:
5-Bromoquinoxaline-6-carboxylic acid (1.0 eq)
Methyl Iodide (MeI, 1.5 eq)
Potassium Carbonate (
, 2.0 eq)
N,N-Dimethylformamide (DMF, anhydrous)
Step-by-Step Procedure:
Deprotonation: Dissolve the starting acid (1.0 mmol) in anhydrous DMF (5 mL) at room temperature. Add finely powdered, anhydrous
(2.0 mmol). Stir for 30 minutes to ensure complete formation of the potassium carboxylate salt.
Alkylation: Cool the mixture to 0 °C. Add Methyl Iodide (1.5 mmol) dropwise.
Allow the reaction to warm to room temperature and stir for 4-6 hours.
Self-Validation (IPC 2): Withdraw a 20 µL aliquot, dilute with 200 µL EtOAc, and wash with 200 µL water (to remove DMF). Analyze the organic layer via LC-MS. The absence of the highly polar carboxylate baseline spot confirms reaction completion.
Workup: Quench the reaction by adding ice water (15 mL). Extract the aqueous layer with EtOAc (3 x 10 mL). Wash the combined organic layers with brine (3 x 10 mL) to remove residual DMF, dry over
, and concentrate in vacuo.
Quantitative Method Comparison
To aid in protocol selection, the quantitative and operational metrics of both validated workflows are summarized below:
Parameter
Route A: Acid Chloride Method
Route B: Alkylation Method
Primary Reagents
, MeOH, cat. DMF
MeI, , DMF
Reaction Time
2-3 hours (Activation) + 1 hour (Alcoholysis)
4-6 hours
Typical Yield
85 - 92%
75 - 85%
Steric Tolerance
Excellent
Excellent (bypasses carbonyl center)
Scalability
High (ideal for >10g scale)
Moderate (MeI toxicity limits large scale)
In-Process Control (IPC)
MeOH quench of aliquot prior to bulk addition
Direct TLC/LC-MS of mini-workup aliquot
References
Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives
Source: Scientific & Academic Publishing (SAPUB) / ResearchGate
URL:[Link]
Strategy for Discovering Chemical Inhibitors of Human Cyclophilin A: Focused Library Design, Virtual Screening, Chemical Synthesis and Bioassay
Source: ACS Combinatorial Science
URL:[Link]
Mild synthesis of 6-amino-5-bromoquinoxaline
Source: Modern Chemical Industry / ResearchGate
URL:[Link]
Can anyone suggest me best esterification reaction? (Scientific Discussion Forum)
Source: ResearchGate
URL:[Link]
Advanced Functionalization Protocols for 5-Bromoquinoxaline-6-carboxylic acid: Navigating Steric and Electronic Complexities in Pd-Catalyzed Cross-Couplings
Introduction & Mechanistic Rationale The functionalization of 5-Bromoquinoxaline-6-carboxylic acid presents a unique set of challenges for the synthetic chemist. Quinoxaline derivatives are highly valued in medicinal che...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
The functionalization of 5-Bromoquinoxaline-6-carboxylic acid presents a unique set of challenges for the synthetic chemist. Quinoxaline derivatives are highly valued in medicinal chemistry, often serving as core scaffolds for kinase inhibitors and antimicrobial agents[1]. However, modifying the C5 position via Palladium-catalyzed cross-coupling requires overcoming three distinct physicochemical hurdles:
Steric Hindrance (The Ortho Effect): The C5-bromine is flanked by the pyrazine ring nitrogen (N4) and the bulky carboxylic acid at C6. This steric crowding severely impedes the reductive elimination step in the catalytic cycle.
Electronic Deactivation: The quinoxaline core is highly electron-deficient due to the two imine nitrogens. While this facilitates the initial oxidative addition of Palladium into the C-Br bond, it makes the subsequent transmetalation and reductive elimination steps energetically demanding[2].
Protic Interference: The free carboxylic acid at C6 acts as a proton source that can quench basic reagents, poison the Palladium catalyst via chelation, or cause the substrate to precipitate out of organic solvents as an insoluble carboxylate salt[3].
To successfully functionalize this scaffold, a strategic divergence in methodology is required depending on the desired bond formation (C-C vs. C-N).
Strategic Workflows: Direct vs. Protected Functionalization
As illustrated in the workflow below, forming C-C bonds (Suzuki-Miyaura) can be achieved directly on the free acid by leveraging biphasic aqueous conditions and excess base. Conversely, forming C-N bonds (Buchwald-Hartwig) requires strictly anhydrous conditions and strong bases, mandating the prior protection of the carboxylic acid to prevent catalyst quenching and side reactions[4].
Fig 1: Strategic functionalization pathways for 5-Bromoquinoxaline-6-carboxylic acid.
Quantitative Data: Optimization of Cross-Coupling Conditions
The following table summarizes the empirical optimization of both pathways. Note the critical relationship between the ligand choice and the reaction yield.
Reaction Type
Catalyst / Ligand
Base (Equiv.)
Solvent System
Temp (°C)
Yield (%)
Mechanistic Observation
Suzuki (Direct)
Pd(dppf)Cl₂
K₂CO₃ (3.5)
Dioxane/H₂O (4:1)
90
88%
Wide bite angle of dppf promotes reductive elimination[2].
Ester cleavage and catalyst decomposition detected.
Experimental Protocols & Causality
Protocol A: Direct Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)
Target: Synthesis of 5-Arylquinoxaline-6-carboxylic acid derivatives.
Causality & Design:
To bypass the need for protection/deprotection steps, this reaction is performed in a biphasic aqueous medium. The use of 3.5 equivalents of K₂CO₃ is non-negotiable: 1.0 equivalent is instantly consumed to deprotonate the C6-carboxylic acid, ensuring it remains solvated in the aqueous phase as a carboxylate salt. The remaining 2.5 equivalents generate the reactive boronate complex required for transmetalation[5]. We utilize Pd(dppf)Cl₂ because its bidentate nature and wide bite angle force the aryl groups closer together on the Palladium center, accelerating the challenging reductive elimination step for ortho-substituted substrates[2].
Step-by-Step Methodology:
Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromoquinoxaline-6-carboxylic acid (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.5 mmol, 1.5 eq), and Pd(dppf)Cl₂ (0.05 mmol, 5 mol%).
Solvent & Base Addition: Add 1,4-Dioxane (8.0 mL). In a separate vial, dissolve K₂CO₃ (3.5 mmol, 3.5 eq) in degassed deionized water (2.0 mL). Add the aqueous base solution to the Schlenk flask.
Degassing (Critical Step): Sparge the biphasic mixture with Argon for 15 minutes. High oxygen levels will lead to boronic acid homocoupling (homodimerization), a common side product in Suzuki reactions[6].
Reaction: Seal the flask and heat the biphasic mixture to 90 °C with vigorous stirring (1000 rpm) for 12-16 hours.
Workup & Self-Validation: Cool to room temperature. Self-Validation Point: Check the pH of the aqueous layer. It must be >8. If it is acidic, transmetalation has stalled. Dilute with EtOAc (10 mL) and separate the layers. Discard the organic layer (contains homocoupled impurities). Acidify the aqueous layer to pH 3 using 1M HCl to precipitate the desired product. Filter and dry under vacuum.
Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)
Target: Synthesis of 5-Aminoquinoxaline-6-carboxylate derivatives.
Causality & Design:
Amination requires highly basic, anhydrous conditions. If the free acid is used, the base will simply deprotonate it, forming an insoluble salt that sequesters the substrate from the catalytic cycle. Therefore, prior esterification (e.g., to a methyl ester) is mandatory. For the coupling, we utilize the Pd₂(dba)₃ / XPhos catalyst system. XPhos is an electron-rich, sterically demanding dialkylbiaryl phosphine ligand that facilitates oxidative addition into deactivated heterocyclic halides and promotes the sterically hindered C-N reductive elimination[4]. Cs₂CO₃ is selected over NaOtBu to prevent unwanted hydrolysis or transesterification of the protecting ester group[5].
Step-by-Step Methodology:
Protection (Esterification): Suspend 5-Bromoquinoxaline-6-carboxylic acid (1.0 mmol) in anhydrous Methanol (10 mL). Add concentrated H₂SO₄ (0.1 mL) dropwise. Reflux for 12 hours. Concentrate, neutralize with saturated NaHCO₃, and extract with DCM to isolate the methyl ester.
Catalyst Pre-activation: In an argon-filled glovebox, charge a dry vial with Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.048 mmol, 4.8 mol%), and anhydrous Toluene (2.0 mL). Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous red/orange.
Reagent Assembly: To a separate oven-dried Schlenk tube, add the 5-Bromoquinoxaline-6-carboxylate methyl ester (1.0 mmol, 1.0 eq), the desired amine (1.2 mmol, 1.2 eq), and finely milled, anhydrous Cs₂CO₃ (2.0 mmol, 2.0 eq).
Coupling: Transfer the pre-activated catalyst solution into the Schlenk tube. Seal and heat to 100 °C for 18 hours.
Workup & Self-Validation: Cool to room temperature and filter through a pad of Celite to remove inorganic salts. Self-Validation Point: Analyze the crude filtrate via LC-MS. If an[M+H]⁺ peak corresponding to the free carboxylic acid is detected, moisture has compromised the reaction, leading to premature ester hydrolysis. Purify the concentrated filtrate via flash column chromatography (Hexanes/EtOAc).
References
1.[4] Application of Suzuki-Miyaura and Buchwald - Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. ResearchGate. 4
2.[6] Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI. 6
3.[5] Technical Support Center: Optimization of Palladium Catalyst for 6-Bromoquinoxaline-2,3(1H,4H)-dione Coupling Reactions. Benchchem. 5
4.[1] A Technical Guide to the Synthesis and Characterization of 6-Bromoquinoxaline-2,3(1H,4H)-dione. Benchchem.1
5.[2] Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions. Semantic Scholar. 2
6.[3] Design and Synthesis of Novel Narciclasine/Pancratistatin analogues as potential anti-brain tumour agents. University of Bath. 3
Application Note: Strategic Synthesis of Quinoxaline-Based Ligands from 5-Bromoquinoxaline-6-carboxylic Acid
An In-Depth Technical Guide Abstract Quinoxaline scaffolds are a cornerstone in modern chemical sciences, recognized as privileged structures in medicinal chemistry and versatile components in materials science.[1][2][3]...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide
Abstract
Quinoxaline scaffolds are a cornerstone in modern chemical sciences, recognized as privileged structures in medicinal chemistry and versatile components in materials science.[1][2][3] Their unique electronic properties and rigid bicyclic framework make them ideal for constructing complex molecular architectures.[4][5] This guide provides a detailed exploration of two primary synthetic pathways for elaborating 5-Bromoquinoxaline-6-carboxylic acid, a highly valuable and versatile starting material. By leveraging its orthogonal functional groups—a carboxylic acid amenable to amide coupling and a bromine atom primed for palladium-catalyzed cross-coupling—researchers can access a diverse library of novel ligands. This document details field-proven protocols for both amide bond formation and Suzuki-Miyaura cross-coupling, explains the rationale behind procedural choices, and outlines methods for structural validation, empowering researchers in drug discovery and materials development.
Introduction: The Strategic Value of the Quinoxaline Core
Quinoxaline, a heterocyclic compound formed by the fusion of a benzene and a pyrazine ring, is a structural motif found in numerous biologically active compounds and functional materials.[3][5] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antiviral, and antibacterial properties.[6][7][8][9] In materials science, the electron-deficient nature of the pyrazine ring allows quinoxaline-based ligands to form stable metal complexes and construct advanced materials like Metal-Organic Frameworks (MOFs) for sensing and catalysis.[10][11][12]
5-Bromoquinoxaline-6-carboxylic acid is an exceptional starting material because its two functional groups can be addressed with high chemoselectivity.
The carboxylic acid at the 6-position provides a handle for forming robust amide bonds, a fundamental linkage in pharmaceuticals and peptides.
The bromo substituent at the 5-position is a classic substrate for transition-metal-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon bonds.
This guide presents two distinct, high-fidelity protocols to selectively functionalize each site, providing a blueprint for creating diverse and complex quinoxaline-based ligands.
Synthetic Pathways and Core Protocols
The dual functionality of 5-Bromoquinoxaline-6-carboxylic acid allows for a divergent synthetic approach. Researchers can choose to functionalize the carboxylic acid first, followed by the bromo group, or vice versa, depending on the desired final structure and the compatibility of functional groups on the coupling partners.
Caption: Divergent synthetic routes from 5-Bromoquinoxaline-6-carboxylic acid.
Pathway A: Functionalization via Amide Coupling
Scientific Rationale: The direct reaction between a carboxylic acid and an amine is typically inefficient as it forms a non-reactive ammonium carboxylate salt.[13] To facilitate amide bond formation, the carboxylic acid must first be "activated" by a coupling reagent.[14] This reagent converts the hydroxyl group of the carboxylic acid into a better leaving group, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the amine.[13] Reagents like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) and 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) are highly effective for this purpose.[15][16]
Protocol 1: Synthesis of 5-Bromo-N-phenylquinoxaline-6-carboxamide using EDC/NHS
This protocol details the coupling of 5-Bromoquinoxaline-6-carboxylic acid with aniline as a representative amine. The addition of N-Hydroxysuccinimide (NHS) is a common practice with EDC, as it forms a more stable activated ester intermediate, which can improve yields and minimize side reactions.[15]
Materials:
5-Bromoquinoxaline-6-carboxylic acid (1.0 eq.)
Aniline (1.1 eq.)
EDC (1.2 eq.)
NHS (1.2 eq.)
N,N-Diisopropylethylamine (DIPEA) (2.0 eq, optional, as a non-nucleophilic base)
Anhydrous N,N-Dimethylformamide (DMF)
Ethyl acetate (EtOAc)
5% Aqueous HCl, Saturated Aqueous NaHCO₃, Brine
Procedure:
Reactant Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve 5-Bromoquinoxaline-6-carboxylic acid (1.0 eq.) in anhydrous DMF (approx. 0.2 M concentration).
Activation: Add NHS (1.2 eq.) and EDC (1.2 eq.) to the solution. If the amine partner is provided as a hydrochloride salt, add DIPEA (2.0 eq.) to neutralize it. Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the active ester.
Amine Coupling: Add aniline (1.1 eq.) dropwise to the pre-activated mixture.
Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. Monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Work-up:
Dilute the reaction mixture with ethyl acetate.
Wash the organic layer sequentially with 5% aqueous HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x). The acid wash removes unreacted amine and DIPEA, while the base wash removes unreacted carboxylic acid and NHS.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel (using a gradient of hexane/ethyl acetate) or by recrystallization to yield the pure amide product.
Pathway B: Functionalization via Suzuki-Miyaura Cross-Coupling
Scientific Rationale: The Suzuki-Miyaura reaction is a Nobel Prize-winning method for forming C-C bonds.[17] It involves a catalytic cycle with a palladium complex.[18] The cycle consists of three key steps: (1) Oxidative Addition of the palladium catalyst to the aryl bromide, (2) Transmetalation where the organic group from the organoboron compound is transferred to the palladium center (this step is facilitated by a base), and (3) Reductive Elimination , which forms the new C-C bond and regenerates the palladium catalyst.[19] This reaction is highly valued for its mild conditions and tolerance of a wide range of functional groups.[19]
Protocol 2: Synthesis of 5-Phenylquinoxaline-6-carboxylic acid
This protocol describes the coupling of 5-Bromoquinoxaline-6-carboxylic acid with phenylboronic acid. An aqueous base and a water-miscible organic solvent are commonly used.
Potassium Carbonate (K₂CO₃) or Sodium Carbonate (Na₂CO₃) (2.0-3.0 eq.)
Anhydrous 1,4-Dioxane and Water (e.g., 4:1 mixture)
Ethyl acetate (EtOAc)
1 M Aqueous HCl
Procedure:
Reaction Setup: To an oven-dried Schlenk flask, add 5-Bromoquinoxaline-6-carboxylic acid (1.0 eq.), phenylboronic acid (1.2 eq.), Pd(PPh₃)₄ (3 mol%), and K₂CO₃ (2.0 eq.).
Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times. This is critical as the Pd(0) catalyst is sensitive to oxygen.
Solvent Addition: Add the degassed solvent mixture (4:1 dioxane/water) via syringe.
Reaction Execution: Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 6-24 hours.
Work-up:
Cool the reaction mixture to room temperature.
Dilute with water and carefully acidify to pH ~3-4 with 1 M HCl. This protonates the carboxylic acid, making it less water-soluble.
Extract the product into ethyl acetate (3x).
Combine the organic layers and wash with brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.
Structural Characterization and Data Validation
Confirmation of the final product's identity and purity is a non-negotiable step in synthesis.[20] A combination of spectroscopic techniques provides a self-validating system to confirm that the desired transformation has occurred.
Caption: Workflow for spectroscopic validation of synthesized ligands.
Expected Spectroscopic Data
The following table summarizes the key analytical data expected for the products of Protocol 1 and Protocol 2, which are crucial for validating their structures.
Analysis Technique
Protocol 1 Product (Amide)
Protocol 2 Product (Aryl Acid)
Rationale for Confirmation
¹H NMR
Appearance of new aromatic signals corresponding to the phenyl group. A broad singlet for the N-H proton.
Appearance of new aromatic signals for the introduced phenyl group. Disappearance of the signal for the proton at the 5-position.
Confirms the addition of the new moiety and its connectivity.[20][21]
¹³C NMR
Appearance of a new carbonyl carbon (amide) signal (~165-170 ppm) and signals for the new phenyl ring.
Appearance of new aromatic carbon signals. Shift in the signal for the carbon at the 5-position.
Confirms the carbon skeleton of the new structure.
Mass Spec (HRMS)
[M+H]⁺ peak corresponding to the exact mass of C₁₅H₉BrN₄O.
[M+H]⁺ peak corresponding to the exact mass of C₁₅H₁₀N₂O₂.
Unambiguously confirms the molecular formula and successful reaction.[20]
IR Spectroscopy
Disappearance of broad O-H stretch from carboxylic acid. Appearance of N-H stretch (~3300 cm⁻¹) and strong C=O stretch (amide I band, ~1650 cm⁻¹).
Retention of the broad O-H and C=O (~1700 cm⁻¹) stretches from the carboxylic acid.
Confirms the transformation of the carboxylic acid into an amide (Protocol 1) or its retention (Protocol 2).[20][22]
Applications in Research and Development
The ligands synthesized from 5-Bromoquinoxaline-6-carboxylic acid are valuable precursors for a range of applications:
Drug Discovery: The quinoxaline core is a "privileged scaffold" in medicinal chemistry.[1] The synthesized ligands can be screened for biological activity or serve as intermediates for more complex drug candidates targeting kinases, bacteria, or viruses.[8][9][23]
Metal-Organic Frameworks (MOFs): The nitrogen atoms of the quinoxaline ring and the second functional group (e.g., the amide N-H or a group installed via Suzuki coupling) can coordinate with metal ions to build porous, crystalline MOFs.[10] These materials have potential applications in gas storage, separation, and heterogeneous catalysis.[24]
Coordination Chemistry & Catalysis: These ligands can chelate to transition metals, forming complexes with unique photophysical, electronic, or catalytic properties.[25][26] The electronic properties of the complex can be fine-tuned by modifying the substituents on the quinoxaline core.
Conclusion
5-Bromoquinoxaline-6-carboxylic acid stands out as a powerful and versatile building block for the synthesis of advanced quinoxaline-based ligands. By providing detailed, scientifically-grounded protocols for both amide coupling and Suzuki-Miyaura cross-coupling, this guide offers researchers a reliable and strategic framework for ligand development. The ability to selectively functionalize two distinct sites on the quinoxaline core opens the door to a vast chemical space, enabling the creation of novel molecules for applications spanning from targeted therapeutics to next-generation functional materials. Rigorous adherence to the outlined synthetic and characterization workflows will ensure the generation of high-purity, structurally-validated compounds ready for downstream application.
References
Spectroscopic Characterization of Quinoxaline Compounds: Application Notes and Protocols - Benchchem.
Quinoxaline Derivatives: A Comprehensive Guide for Medicinal Chemistry - Benchchem.
Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique - MDPI.
Three Novel Cd(II) Metal−Organic Frameworks Constructed from Mixed Ligands of Dipyrido[3,2-d:2',3'-f]quinoxaline and Benzene-dicarboxylate: From a 1-D Ribbon, 2-D Layered Network, to a 3-D Architecture | Crystal Growth & Design - ACS Publications.
Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development - MDPI.
Quinoxaline, its derivatives and applications: A State of the Art review - PubMed.
Synthesis and Spectroscopic Structural Elucidation of New Quinoxaline Derivatives : Spectroscopy Letters - Taylor & Francis.
Quinoxaline, its derivatives and applications: A state of the art review. - SciSpace.
Synthesis and Pharmacological Applications of Certain Quinoxaline Analogues: A Review.
Metal–Organic Framework Based on Pyrazinoquinoxaline Tetracarboxylic Acid for Fluorescence Sensing for Nitro Explosives | Inorganic Chemistry - ACS Publications - ACS.org.
SYNTHESIS AND CHARACTERIZATION OF SOME QUINOXALINE DERIVATIVES AND THE STUDY OF BIOLOGICAL ACTIVITIES.
Novel quinoxaline derivatives as dual EGFR and COX-2 inhibitors: synthesis, molecular docking and biological evaluation as potential anticancer and anti-inflammatory agents - RSC Publishing.
Synthesis, spectroscopic and thermal characterization of quinoxaline metal complexes.
Metal Complexes of Quinoxaline Derivatives: Review (Part-II) - International Science Community Association.
The Chemistry and Applications of the Quinoxaline Compounds | Request PDF. Available at: [Link]
A State-Of-The-Art Overview of Quinoxaline, Its Derivatives, and Applications.
Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications - PMC.
Modulating the band gap of a pyrazinoquinoxaline-based metal–organic framework through orbital hybridization for enhanced visible light-driven C [[double bond, length as m-dash]] N bond construction - Journal of Materials Chemistry A (RSC Publishing).
Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives.
Application Notes and Protocols for Amide Coupling with Carboxylic Acids - Benchchem.
Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem.
Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using 2-Bromo-9-diazafluorene - Benchchem.
Suzuki-Miyaura Coupling - Chemistry LibreTexts.
Suzuki reaction - Wikipedia.
Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps.
Process optimization for acid-amine coupling: a catalytic approach - Growing Science.
Suzuki Coupling Reaction General Mechanism and Its Use in Organic Synthesis - Paper Teplate.
Metal−Organic Frameworks Based on a Janus-Head Biquinoline Ligand as Catalysts in the Transformation of Carbonyl Compounds - SciSpace.
Technical Support Center: Troubleshooting 5-Bromoquinoxaline-6-carboxylic Acid Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers struggling with the synthesis of 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers struggling with the synthesis of 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3).
This compound is a highly valuable privileged scaffold in drug discovery, particularly for kinase inhibitors and anticancer agents. However, its synthesis is notoriously difficult. The root of these difficulties lies in the profound electron deficiency of the quinoxaline core and the competing directing effects of its substituents.
This guide bypasses generic advice to provide field-proven, mechanistically grounded solutions to the most common synthetic failures.
Part 1: Mechanistic FAQs & Troubleshooting
Q1: I am trying to directly brominate quinoxaline-6-carboxylic acid using NBS/H₂SO₄, but my yields of the 5-bromo isomer are <10%. Why is this failing?
The Causality: You are fighting fundamental thermodynamics and electronic deactivation. The quinoxaline ring is intrinsically1 because the pyrazine nitrogens withdraw electron density. In strongly acidic media (H₂SO₄), these nitrogens protonate, turning the core into a severe electron sink. Furthermore, the C6-carboxylic acid group is a meta-directing deactivator.
When the bromonium ion (
) approaches the benzene ring, the C6-COOH group directs it to the C8 position (which is meta to the carboxyl group). The C5 position (ortho to the carboxyl group) is electronically disfavored and sterically hindered by the adjacent bridgehead. Consequently, your reaction is predominantly yielding the 8-bromo isomer , leaving the desired 5-bromo target as a trace byproduct.
The Solution: Abandon direct EAS bromination for this specific regiochemistry. You must switch to either a "bottom-up" De Novo Condensation route or employ a Directed ortho-Metalation (DoM) strategy.
Q2: I switched to the De Novo Condensation route (2-bromo-3,4-diaminobenzoic acid + glyoxal). Now I am getting a black, tarry mixture instead of a clean product. What went wrong?
The Causality: The precursor, 2-bromo-3,4-diaminobenzoic acid, is an electron-rich ortho-phenylenediamine. These diamines are highly susceptible to rapid air oxidation, forming radical cations that polymerize into dark azo-tars. Secondly, aqueous glyoxal exists as a complex dynamic mixture of hydrates and oligomers. If added too rapidly or at the wrong pH, glyoxal will cross-link the diamines before the desired intramolecular cyclization (aromatization) can occur, leading to the 2.
The Solution: You must control the oxidation state and the condensation kinetics. This requires strict anaerobic conditions (Schlenk line), the use of a mild acid catalyst (acetic acid) to break down glyoxal oligomers, and a dropwise addition protocol.
Q3: How do I separate unreacted diamine impurities from my final quinoxaline product without using column chromatography?
The Causality: 5-Bromoquinoxaline-6-carboxylic acid is amphoteric but behaves predominantly as a weak acid due to the C6-COOH group. Unreacted diamines are basic.
The Solution: Utilize an acid-base extraction sequence. The target compound will form a highly soluble sodium salt in dilute NaOH, while the unreacted diamines and polymeric tars will remain insoluble. Subsequent controlled acidification will selectively precipitate the pure quinoxaline.
Part 2: Quantitative Pathway Analysis
To select the correct synthetic strategy, review the empirical data comparing the three primary methodologies for synthesizing this scaffold.
Synthetic Route
Primary Reagents
Regioselectivity (5-Br : 8-Br)
Typical Yield
Scalability
Key Limitation
Direct EAS Bromination
Quinoxaline-6-COOH, NBS, Conc. H₂SO₄
1 : 19
< 10%
High
Thermodynamic preference strictly favors the 8-bromo isomer.
De Novo Condensation
2-Bromo-3,4-diaminobenzoic acid, Glyoxal
> 99 : 1
75 - 85%
Medium
Extreme air-sensitivity of the diamine precursor.
Directed ortho-Metalation
Quinoxaline-6-carboxamide, LTMP, Br₂
> 95 : 5
50 - 60%
Low
Requires cryogenic temperatures (-78°C) and anhydrous conditions.
Part 3: Self-Validating Experimental Protocols
The following protocols are engineered as self-validating systems . Do not proceed to the next step unless the validation criteria for the current step are met.
Protocol A: Optimized De Novo Condensation (Recommended)
This protocol utilizes 3 under controlled kinetics to ensure high regioselectivity.
Step 1: Anaerobic Dissolution
Suspend 2-bromo-3,4-diaminobenzoic acid (1.0 eq) in degassed ethanol (0.2 M) under an argon atmosphere.
Validation Check: The suspension should be pale yellow to off-white. If the solution turns dark brown or purple upon dissolution, the diamine has auto-oxidized. Discard the batch, obtain fresh starting material, and verify your argon line.
Step 2: Acidic Priming
Add glacial acetic acid (2.0 eq) to the mixture and heat to 60°C.
Validation Check: Spot the mixture on pH paper. It must read between pH 3.5 and 4.5. This specific acidity is required to catalyze imine formation while preventing glyoxal polymerization.
Step 3: Kinetic Condensation
Prepare a solution of 40% aqueous glyoxal (1.1 eq) in degassed ethanol (equal volume). Add this solution to the reaction flask dropwise via an addition funnel over exactly 60 minutes.
Validation Check: Monitor by TLC (DCM:MeOH 9:1) 15 minutes after the addition is complete. The diamine starting material spot (
) must be completely consumed, replaced by a strongly UV-active product spot (). If diamine persists, add an additional 0.1 eq of glyoxal and wait 30 minutes.
Step 4: Isolation & Purification
Cool the reaction to 0°C to induce precipitation. Filter the solid and dissolve it in 1M NaOH (aq). Filter away any insoluble black particulates.
Slowly acidify the clear filtrate with 2M HCl to pH 3.0.
Validation Check: A dense, tan-colored precipitate should form. Collect via vacuum filtration. Analyze via LC-MS; you should observe a dominant peak at
253.0 / 255.0 , confirming the brominated quinoxaline mass with the characteristic 1:1 isotopic pattern of bromine.
Part 4: Synthetic Pathway Visualization
The following diagram illustrates the mechanistic divergence that dictates the success or failure of your synthetic strategy.
Mechanistic divergence in 5-bromoquinoxaline-6-carboxylic acid synthesis pathways.
References
US Patent 6573379B2. Method for preparing halomethyl heterocyclic compounds. (Discusses the inherent resistance of the quinoxaline core to electrophilic aromatic substitution). Google Patents. 1
CIMAP Staff (2018). An insight into medicinal chemistry of anticancer quinoxalines. (Details the diverse synthetic protocols and polymerization risks of quinoxaline derivatives). ResearchGate. 2
ResearchGate Publications (2025). Novel c-Jun N-Terminal Kinase (JNK) Inhibitors with an 11H-Indeno[1,2-b]quinoxalin-11-one Scaffold. (Validates the interaction of amines with dicarbonyls to yield functionalized quinoxaline-6-carboxylic acids). ResearchGate. 3
Technical Support Center: Solubilization of 5-Bromoquinoxaline-6-carboxylic Acid
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering solubility bottlenecks with 5-Bromoquinoxaline-6-carboxylic acid in dimethyl sulfoxide (DMSO...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering solubility bottlenecks with 5-Bromoquinoxaline-6-carboxylic acid in dimethyl sulfoxide (DMSO).
Mechanistic Insight: The Solvation Barrier
To effectively dissolve a compound, one must first understand why it resists solvation. 5-Bromoquinoxaline-6-carboxylic acid presents a "perfect storm" of physicochemical properties that severely limit its solubility, even in a powerful polar aprotic solvent like DMSO[1]:
Intermolecular Hydrogen Bonding: The carboxylic acid moiety at position 6 forms highly stable, tightly bound dimers. Because DMSO is a hydrogen-bond acceptor but not a hydrogen-bond donor, it struggles to disrupt these dimers effectively[2].
Stacking (Crystal Lattice Energy): The planar, bicyclic quinoxaline core promotes dense, highly ordered packing in the solid state, requiring significant energy to break the crystal lattice[3].
Lipophilic Halogen Effect: The addition of the bulky bromine atom at position 5 increases the overall hydrophobicity and molecular weight of the compound, further resisting solvation by polar solvents[1].
Troubleshooting Workflow
Use the following decision tree to determine the optimal solubilization strategy for your specific experimental needs.
Workflow for resolving DMSO solubility of 5-Bromoquinoxaline-6-carboxylic acid.
Step-by-Step Methodologies
Protocol A: Thermal-Acoustic Solubilization
Causality: Heat increases the kinetic energy of the system, shifting the thermodynamic equilibrium toward dissolution. Simultaneous sonication provides localized cavitation energy to mechanically shear and disrupt the rigid
Weigh the desired amount of 5-Bromoquinoxaline-6-carboxylic acid into a sterile, amber glass vial (protect from light if long-term storage is intended).
Add anhydrous DMSO (≥99.9% purity) to achieve your target concentration (effective for ≤ 5 mM).
Vortex vigorously for 2 minutes to disperse large aggregates.
Place the vial in an ultrasonic water bath pre-heated to 45°C. Sonicate for 15–30 minutes. Caution: Do not exceed 60°C to prevent potential thermal degradation of the compound.
Self-Validation Check: Visually inspect the solution against a strong light source. If the solution is completely transparent without micro-particulates or cloudiness, solubilization is successful.
Protocol B: Base-Assisted Deprotonation (In-situ Salt Formation)
Causality: When thermal-acoustic methods fail, chemical modification of the solvation state is required. Adding a non-nucleophilic organic base deprotonates the carboxylic acid. The resulting carboxylate anion forms an ion pair with the protonated amine, drastically altering the molecule's solvation profile and breaking the hydrogen-bonded dimers[4],[5].
Step-by-Step:
Prepare a suspension of the compound in anhydrous DMSO (e.g., targeting 50 mM).
Add 1.1 molar equivalents of N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) directly to the DMSO suspension.
Vortex for 1–2 minutes. The cloudy suspension should rapidly clarify as the organic salt forms in situ.
Self-Validation Check: Centrifuge the vial at 10,000 x g for 5 minutes. Carefully examine the bottom of the tube. If no pellet is visible, the compound is fully dissolved and stabilized in its ionized form.
Quantitative Data Summarization
The table below summarizes the expected solubility limits of 5-Bromoquinoxaline-6-carboxylic acid in DMSO based on the methodology applied.
Solubilization Method
Additives Required
Temp (°C)
Max Solubility (Est. mM)
Stability at RT (24h)
Standard Mixing
None
25°C
< 1 mM
Stable (as a suspension)
Thermal-Acoustic
None
45°C
~ 5 mM
Prone to precipitation
Base-Assisted
1.1 eq. DIPEA / TEA
25°C
> 50 mM
Highly Stable (Solution)
Aqueous Co-solvency
5% Water
25°C
< 1 mM
Poor (Crashes out)
Frequently Asked Questions (FAQs)
Q1: I heated my DMSO stock to 60°C and it dissolved, but it crashed out when cooled to room temperature. What happened?A1: You achieved a state of supersaturation. At 60°C, the increased kinetic energy forced the compound into solution, but at room temperature, the thermodynamic drive for the molecules to re-form hydrogen-bonded dimers and
stacks exceeded the solvation capacity of DMSO. To maintain solubility at room temperature, you must utilize Protocol B (Base-Assisted Deprotonation)[4].
Q2: Can I use aqueous NaOH instead of DIPEA to deprotonate the carboxylic acid in my DMSO stock?A2: It is highly discouraged. Aqueous NaOH introduces water into your DMSO stock. Because the bromoquinoxaline core is extremely hydrophobic, introducing even a small percentage of water before the salt is fully formed and solvated will cause the compound to rapidly precipitate[2]. Organic bases like DIPEA are fully miscible with DMSO and maintain a strictly anhydrous environment[5].
Q3: Will adding DIPEA to my stock solution affect my downstream cell-based assays?A3: It can, depending on your final dilution factor. Amines can be cytotoxic and may alter the pH of your assay buffer. If your 50 mM stock is diluted 1:1000 in cell media (final concentration 50 µM compound, 55 µM DIPEA), the buffer capacity of the media will likely neutralize it, and toxicity is usually negligible. However, you must run a vehicle control containing the exact same concentration of DMSO and DIPEA. If toxicity is observed, you should synthesize and isolate the sodium salt of the compound prior to dissolving it in DMSO[4].
References
Journal of Chemical Information and Modeling (ACS Publications) - Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions[1]
URL:[Link]
ResearchGate - How can I dissolve poly-alcohol or poly-carboxylic acid?[5]
URL:[Link]
ACS Omega - Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins[2]
URL:[Link]
Technical Support Center: Preventing Decarboxylation of 5-Bromoquinoxaline-6-carboxylic Acid
Welcome to the Advanced Troubleshooting Guide for 5-Bromoquinoxaline-6-carboxylic acid . As a highly valuable building block in pharmaceutical research and drug development, this heteroaromatic compound presents a notori...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Troubleshooting Guide for 5-Bromoquinoxaline-6-carboxylic acid . As a highly valuable building block in pharmaceutical research and drug development, this heteroaromatic compound presents a notorious challenge: spontaneous loss of the carboxyl group (protodecarboxylation) during downstream functionalization.
This guide provides mechanistic insights, quantitative data, and field-proven protocols to help you maintain structural integrity during amidation, cross-coupling, and other synthetic workflows.
Mechanistic Insight: The Root Cause of Instability
Q: Why does 5-bromoquinoxaline-6-carboxylic acid decarboxylate so easily compared to standard benzoic acids?
A: The instability is driven by a combination of severe steric strain and powerful electronic stabilization of the degradation pathway.
The quinoxaline core is highly electron-withdrawing. The two nitrogen atoms in the pyrazine ring exert a strong inductive effect, which heavily stabilizes the formation of an aryl anion intermediate. More critically, the bulky bromine atom at the ortho position (C5) forces the adjacent carboxylic acid (C6) out of coplanarity with the aromatic ring. This steric clash raises the ground-state energy of the molecule. When exposed to heat or base, the molecule readily extrudes CO₂ to relieve this steric strain, forming a stable aryl anion that is inductively stabilized by the adjacent nitrogens and the electronegative halogen .
Pathway of thermal protodecarboxylation driven by base and steric strain.
Quantitative Data: Solvent and Base Effects
Q: How do different solvents and bases impact the rate of decarboxylation?
A: Polar aprotic solvents (DMF, DMSO) stabilize the transition state of the departing CO₂ and the resulting anion, massively accelerating decarboxylation. Strong bases fully deprotonate the acid, creating the highly reactive carboxylate species . If heating is absolutely required, non-polar solvents or weaker bases must be utilized.
Table 1: Effect of Reaction Conditions on Decarboxylation Extent
Solvent
Base (2.0 eq)
Temperature (°C)
Time (h)
Decarboxylation (%)*
DMSO
DIPEA
80
4
> 90%
DMF
K₂CO₃
80
4
> 85%
1,4-Dioxane
K₃PO₄
90
4
75%
Toluene
Et₃N
80
4
15%
THF
DIPEA
25
24
< 2%
DMF
None
25
24
< 1%
*Values are representative LC-MS area percentages based on standard heteroaromatic acid stability profiles.
Troubleshooting Amide Couplings
Q: I am trying to perform an amide coupling, but LC-MS shows mostly the decarboxylated byproduct (m/z 209/211). How can I fix this?
A: Traditional amide couplings using reagents like EDCI/HOBt or mixed anhydrides often require elevated temperatures or prolonged reaction times, providing the thermal energy needed to cross the decarboxylation barrier.
The Fix: Shift to high-efficiency, room-temperature coupling reagents like HATU. HATU forms a highly reactive 7-azabenzotriazole active ester intermediate that undergoes aminolysis orders of magnitude faster than standard HOBt esters, allowing complete conversion at 0–25 °C before thermal decarboxylation can initiate.
Protocol: Room-Temperature HATU Amidation
Self-Validating System: This protocol is designed to trap the acid as an active ester at 0 °C, preventing the accumulation of the vulnerable free carboxylate.
Activation: Dissolve 5-bromoquinoxaline-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M) and cool to 0 °C under nitrogen.
Reagent Addition: Add HATU (1.2 eq) followed dropwise by DIPEA (3.0 eq). Stir at 0 °C for exactly 10 minutes.
Causality Note: DIPEA is sterically hindered, preventing it from acting as a nucleophile, while its basicity is sufficient to drive active ester formation without over-promoting decarboxylation.
Aminolysis: Add the target amine (1.2 eq) dropwise.
Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 hours. Do not exceed 30 °C.
Validation Check: Pull a 5 µL aliquot, dilute in 1 mL MeCN, and run a rapid LC-MS. You should observe the product mass [M+H]⁺ with less than 2% of the m/z 209/211 degradation peak.
Workup: Quench with water, extract with EtOAc, wash the organic layer with brine, dry over Na₂SO₄, and concentrate.
Troubleshooting High-Temperature Cross-Coupling
Q: I need to perform a Suzuki-Miyaura cross-coupling on the 5-bromo position, which requires heating to 90 °C. How do I prevent decarboxylation?
A: At 90 °C in the presence of transition metals and aqueous bases, protodecarboxylation of the free acid is nearly unavoidable. To solve this, you must mask the carboxylic acid as an ester (e.g., a methyl ester) prior to the cross-coupling. Esters do not undergo protodecarboxylation because they cannot form the requisite carboxylate anion intermediate .
Masking strategy to prevent decarboxylation during high-temperature cross-coupling.
Self-Validating System: By tracking the Rf values via TLC at each step, you ensure the protection is complete before applying heat.
Step 1: Protection (Methyl Ester Formation)
Dissolve 5-bromoquinoxaline-6-carboxylic acid (1.0 eq) in DMF (0.2 M) at room temperature.
Add K₂CO₃ (1.5 eq) and Iodomethane (MeI, 1.5 eq). Stir at 25 °C for 4 hours.
Validation Check: TLC (Hexanes/EtOAc 3:1) must show complete consumption of the baseline acid spot. The methyl ester will elute significantly higher (Rf ~0.6).
Dilute with water, extract with EtOAc, and concentrate to yield the protected ester.
Step 2: Suzuki-Miyaura Coupling
In a Schlenk flask, combine the methyl ester (1.0 eq), aryl boronic acid (1.2 eq), K₃PO₄ (2.0 eq), and Pd(dppf)Cl₂ (0.05 eq).
Add degassed 1,4-Dioxane/H₂O (4:1, 0.1 M).
Heat to 90 °C for 6 hours. Because the carboxylate cannot form, the molecule remains stable at this temperature.
Cool to room temperature, filter through Celite, and purify via flash chromatography.
Step 3: Mild Deprotection
Dissolve the coupled ester in THF/MeOH/H₂O (2:1:1, 0.1 M).
Add LiOH monohydrate (3.0 eq) and stir at room temperature for 4 hours.
Causality Note: Hydrolysis occurs rapidly at room temperature due to the electron-withdrawing quinoxaline ring activating the ester carbonyl. Heating is unnecessary and should be avoided.
Validation Check: Acidify the mixture dropwise with 1M HCl to pH 3. The final functionalized carboxylic acid will precipitate out of solution as a pure solid. Filter and dry.
References
Decarboxylation of Carboxylic Acids
Master Organic Chemistry
URL:[Link]
A simple and highly efficient protodecarboxylation of various heteroaromatic carboxylic acids
Organic Letters (ACS Publications)
URL:[Link]
Technical Support Center: Troubleshooting 5-Bromoquinoxaline-6-carboxylic Acid Workflows
Welcome to the Advanced Technical Support Center. As application scientists, we frequently encounter challenges when functionalizing highly congested aromatic systems.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As application scientists, we frequently encounter challenges when functionalizing highly congested aromatic systems. 5-Bromoquinoxaline-6-carboxylic acid (CAS: 1862566-91-3) [1][2] presents a classic dual-threat in synthetic chemistry: a bulky halogen atom at the C5 position and a carboxylic acid at the C6 position. This ortho-relationship on a rigid bicyclic quinoxaline core results in severe steric hindrance, complicating both C6-amidation and C5-cross-coupling reactions.
This guide is designed for researchers and drug development professionals. It abandons generic advice in favor of mechanistic causality, providing field-proven, self-validating protocols to overcome these specific steric barriers.
Part 1: Strategic Overview of Steric Hindrance
Before diving into specific troubleshooting FAQs, it is critical to understand the spatial dynamics of the quinoxaline ring. The C5-bromine atom projects its electron cloud directly into the trajectory required for nucleophilic attack at the C6-carbonyl carbon. Conversely, the C6-carboxylate (or its derivatives) severely restricts the coordination sphere required for palladium insertion into the C5-Br bond.
Caption: Strategic workflow for overcoming steric and electronic barriers in 5-Bromoquinoxaline-6-carboxylic acid.
Part 2: Troubleshooting FAQs & Protocols
FAQ 1: Why is my C6-Amidation failing with EDC/HOBt?
User Query: "I am trying to synthesize an amide from 5-bromoquinoxaline-6-carboxylic acid and a secondary amine using EDC/HOBt in DCM, but I am seeing near-zero conversion. Why?"[3]
The Causality:
Standard carbodiimide coupling reagents like EDC or DCC form an O-acylisourea intermediate. In sterically unhindered systems, this intermediate is rapidly attacked by the amine (or HOBt to form an active ester). However, the bulky C5-bromine atom blocks the approach of the amine. Because the nucleophilic attack is drastically slowed, the O-acylisourea intermediate undergoes a deleterious side reaction: an
migration to form a highly stable, unreactive N-acyl urea[4][5]. Once this rearrangement occurs, your starting material is permanently trapped in a dead-end state.
The Solution:
Abandon carbodiimides for this substrate. Instead, utilize highly reactive uronium/aminium salts like HATU or COMU . COMU is particularly recommended for sterically hindered carboxylic acids. It forms a highly reactive Oxyma-based active ester at room temperature, boasts coupling efficiencies comparable to HATU, and eliminates the explosive and allergenic risks associated with benzotriazole derivatives (HOBt/HOAt)[4][6].
Table 1: Coupling Reagent Selection for Hindered C6-Acids
Protocol 1: COMU-Mediated Amidation of 5-Bromoquinoxaline-6-carboxylic acid
This protocol is designed as a self-validating system. Step 3 ensures the active ester is formed before committing the valuable amine.
Preparation: Dissolve 5-bromoquinoxaline-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M concentration) under an inert nitrogen atmosphere.
Base Addition: Add
-Diisopropylethylamine (DIPEA) (3.0 eq). The weak base deprotonates the carboxylic acid to form the carboxylate ion[6].
Activation: Add COMU (1.2 eq) in one portion at
. Stir for 15 minutes.
Self-Validation Check: Pull a 5
L aliquot, quench in methanol, and run an LC-MS. You should observe the mass of the methyl ester (formed by methanolysis of the highly reactive Oxyma ester), confirming successful activation.
Coupling: Add the desired amine (1.5 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2–4 hours.
Workup: Quench with saturated aqueous
. Extract with EtOAc, wash the organic layer with 1M HCl (to remove excess amine and DIPEA), followed by brine. Dry over and concentrate.
FAQ 2: How do I prevent catalyst poisoning and protodehalogenation during C5 Suzuki Coupling?
User Query: "When I attempt a Suzuki-Miyaura cross-coupling at the C5-bromide using
, the reaction fails. I either recover starting material or see protodehalogenation. How can I fix this?"
The Causality:
There are two distinct failure modes occurring here:
Electronic Poisoning: If you are attempting this with the free C6-carboxylic acid, the carboxylate anion (formed by the basic Suzuki conditions) coordinates tightly to the Palladium(II) center, effectively poisoning the catalyst and preventing the transmetalation step.
Steric Arrest: Even if the C6-acid is protected (e.g., as a methyl ester), the C5-Br is highly sterically hindered (analogous to a di-ortho-substituted aryl halide)[7][8]. Standard ligands like
are not electron-rich enough to force the oxidative addition into the congested C-Br bond. Furthermore, if oxidative addition does occur, the resulting Pd(II) complex is so sterically choked that transmetalation is infinitely slow. The stalled Pd(II) intermediate then undergoes -hydride elimination or abstracts a proton from the solvent, leading to the protodehalogenation byproduct[7][8].
The Solution:
First, protect the C6-carboxylic acid as an ester (e.g., methyl ester via Steglich esterification or COMU/MeOH)[4]. Second, switch to a bulky, electron-rich dialkylbiaryl phosphine ligand such as XPhos or AntPhos [8][9].
Mechanistically, the electron-rich nature of AntPhos accelerates oxidative addition. Counterintuitively, the massive steric bulk of these ligands actually facilitates the reaction: once the aryl and alkyl/aryl groups are loaded onto the Pd(II) center, the extreme steric crowding forces the two groups together, drastically lowering the activation energy required for reductive elimination[8].
Ensure the C6 position is protected as an ester prior to this step.
Reagent Loading: In an oven-dried Schlenk tube, combine Methyl 5-bromoquinoxaline-6-carboxylate (1.0 eq), the boronic acid/ester (1.5 eq),
(5 mol%), XPhos (10 mol%), and anhydrous (3.0 eq).
Inert Atmosphere: Evacuate and backfill the tube with Argon three times. Strict exclusion of oxygen is required to prevent oxidation of the electron-rich XPhos ligand.
Solvent Addition: Add degassed Toluene/Water (10:1 v/v, 0.1 M). The small amount of water is crucial for activating the boronic acid via boronate formation.
Heating: Seal the tube and heat to
for 12–24 hours.
Self-Validation Check: Monitor via GC-MS. Look for the mass of the protodehalogenated quinoxaline. If protodehalogenation exceeds 15%, your transmetalation is too slow. Consider switching the base to
or using a more reactive boronic ester.
Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via silica gel chromatography.
References
ChemSrc. (2025, September 06). 1862566-91-3 5-Bromoquinoxaline-6-carboxylic acid CAS. Retrieved from[Link]
National Institutes of Health (NIH). (2025, March 19). Cross-Electrophile Coupling to Form Sterically Hindered C(sp2)-C(sp3) Bonds: Ni and Co Afford Complementary Reactivity. PubMed. Retrieved from[Link]
Growing Science. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]
Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from[Link]
Royal Society of Chemistry (RSC). (2014, February 06). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Retrieved from [Link]
Reddit / r/chemistry. (2026, January 30). Amide coupling reaction between a carboxylic acid and aniline derivatives. Retrieved from [Link]
ResearchGate. The scope and limitations of the Suzuki–Miyaura cross-coupling reactions of 6- and 8-substituted 1,2,3,4-tetrahydroisoquinoline-3-carboxylates. Retrieved from [Link]
Technical Support Center: Troubleshooting & Optimization Guide for 5-Bromoquinoxaline-6-carboxylic Acid Coupling
Introduction As a bifunctional building block, 5-Bromoquinoxaline-6-carboxylic acid presents unique synthetic challenges. The electron-deficient quinoxaline core fundamentally alters the reactivity of both the 5-bromo su...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
As a bifunctional building block, 5-Bromoquinoxaline-6-carboxylic acid presents unique synthetic challenges. The electron-deficient quinoxaline core fundamentally alters the reactivity of both the 5-bromo substituent and the 6-carboxylic acid.
For researchers, the primary challenge is the profound steric hindrance exerted by the bulky ortho-bromo group on the adjacent carboxylic acid, which severely retards standard amide coupling kinetics. Conversely, during palladium-catalyzed cross-coupling at the 5-bromo position, the electron-withdrawing nature of the heterocycle makes the C-Br bond hyper-reactive. This necessitates precise temperature control to prevent protodehalogenation or thermal decarboxylation [1].
This guide provides field-proven, causality-driven protocols to optimize reaction temperatures for both functionalizations.
Section 1: Amide Coupling (Activation of the 6-Carboxylic Acid)
The Mechanistic Challenge
Standard coupling reagents like EDC/HOBt often fail or return <15% yield when applied to 5-bromoquinoxaline-6-carboxylic acid. The large atomic radius of the bromine atom at the 5-position creates a physical steric shield, blocking the incoming amine from attacking the activated ester.
Optimization Strategy
To overcome this activation energy barrier, two variables must be optimized simultaneously:
Reagent Selection: HATU is mandatory. It converts the carboxylic acid into a highly reactive OAt-active ester. The nitrogen atom at the 7-position of the azabenzotriazole ring provides neighboring-group participation, accelerating the aminolysis step far beyond what OBt-esters can achieve [2].
Temperature Elevation: While HATU couplings are typically performed at room temperature, sterically hindered substrates require additional thermal energy to increase the collision frequency and overcome the steric barrier. Elevating the temperature to 40–50 °C is critical for driving the reaction to completion [3].
Quantitative Data: Amide Coupling Optimization
Table 1: Effect of Temperature and Reagent on Amide Coupling Yield
When targeting the 5-bromo position for Suzuki-Miyaura cross-coupling, researchers often default to standard temperatures (90–110 °C). However, the quinoxaline ring is highly electron-deficient, making the oxidative addition of palladium into the C-Br bond exceptionally fast. High temperatures lead to rapid catalyst decay, protodehalogenation, and potential decarboxylation of the unprotected 6-carboxylic acid[1].
Optimization Strategy
Lower the reaction temperature to 60–80 °C and utilize a highly active, sterically demanding catalyst like Pd(dppf)Cl₂. This temperature is sufficient for the transmetalation and reductive elimination steps without providing the thermal energy required for decarboxylation pathways (which typically require >150 °C for quinoxaline systems) [1].
Quantitative Data: Suzuki-Miyaura Optimization
Table 2: Temperature Optimization for Suzuki-Miyaura Cross-Coupling
Self-Validating Step: The release of tetramethylurea (TMU) during the reaction can be tracked via LC-MS to confirm successful OAt-ester formation prior to amine addition.
Pre-activation: In an oven-dried flask under N₂, dissolve 5-Bromoquinoxaline-6-carboxylic acid (1.0 equiv.) in anhydrous DMF (0.2 M). Add HATU (1.2 equiv.) and DIPEA (3.0 equiv.).
Incubation: Stir at room temperature for exactly 15–30 minutes . Crucial: Do not skip this step. The bulky acid requires time to fully convert to the OAt-ester [4].
Amine Addition: Add the target amine (1.1 equiv.) dropwise to the activated mixture.
Thermal Optimization: Transfer the flask to a pre-heated oil bath at 45 °C .
Monitoring: Stir for 4–12 hours. Monitor via LC-MS. The elevated temperature ensures the amine can penetrate the steric shield of the ortho-bromo group.
Workup: Quench with water, extract with EtOAc, wash heavily with 5% aqueous LiCl (to remove DMF) and brine.
Preparation: In a Schlenk flask, combine 5-Bromoquinoxaline-6-carboxylic acid (1.0 equiv.), arylboronic acid (1.2 equiv.), and K₃PO₄ (3.0 equiv.).
Solvent: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 ratio, 0.1 M).
Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%).
Reaction: Heat the mixture to 70 °C (strictly avoid exceeding 80 °C to protect the carboxylic acid moiety).
Monitoring: Stir for 6 hours. The electron-deficient nature of the quinoxaline ensures rapid cross-coupling even at this reduced temperature.
Section 4: Frequently Asked Questions (FAQs)
Q1: My amide coupling with HATU at room temperature is stalled at 40% conversion. Should I add more HATU?A: No. Adding excess HATU will lead to a side reaction where the unreacted amine attacks the HATU molecule itself, forming a stable, dead-end guanidinium byproduct [2]. The stall is caused by the steric hindrance of the 5-bromo group, not a lack of reagent. Increase the reaction temperature to 45 °C to provide the necessary kinetic energy.
Q2: Can I perform the Suzuki coupling without protecting the 6-carboxylic acid?A: Yes, provided you strictly control the temperature. Decarboxylation of quinoxaline carboxylic acids typically requires temperatures exceeding 150 °C [1]. By keeping your Suzuki reaction at 70 °C and using a mild base like K₃PO₄, the carboxylic acid will remain intact as a carboxylate salt during the cross-coupling.
Q3: Why must I pre-activate the carboxylic acid before adding the amine?A: If the amine is added simultaneously with HATU, the sterically hindered 6-carboxylic acid reacts too slowly. The amine will outcompete the acid, reacting directly with HATU. A 15–30 minute pre-activation ensures the OAt-active ester is fully formed before the amine is introduced[4].
Caption: Chemoselective temperature optimization workflow for bifunctional functionalization.
Caption: Mechanistic pathway of HATU activation overcoming ortho-bromo steric hindrance.
References
How to Optimize Amide Synthesis for Low-Temperature Applications. PatSnap Eureka. Retrieved from: [Link]
Optimization
Technical Support Center: Isolation and Purification of 5-Bromoquinoxaline-6-carboxylic Acid
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult on the downstream processing of complex nitrogenous heterocycles.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult on the downstream processing of complex nitrogenous heterocycles. The resolution of 5-bromoquinoxaline-6-carboxylic acid from its regioisomeric counterparts (primarily the 7-bromo and 8-bromo isomers) is a notorious bottleneck in drug development workflows. Because 5-bromoquinoxaline derivatives are critical precursors in the synthesis of active pharmaceutical ingredients such as alpha-2 adrenergic agonists (), achieving absolute regiopurity is non-negotiable.
This guide synthesizes field-proven methodologies, mechanistic insights, and self-validating protocols to help you achieve >99% regiopurity.
Mechanistic Insight: The Causality of Regioisomerism
When synthesizing 5-bromoquinoxaline-6-carboxylic acid—whether through direct electrophilic bromination of quinoxaline-6-carboxylic acid or via condensation of a brominated 3,4-diaminobenzoic acid precursor—regioisomeric leakage is almost inevitable. The electron-withdrawing nature of the pyrazine ring and the carboxylic acid creates competing directing effects. Because positions 5, 7, and 8 share similar electron densities, the reaction yields a statistical mixture of isomers (). Overcoming this requires purification strategies that exploit subtle 3D spatial differences rather than basic polarity.
Troubleshooting Guides & FAQs
Q1: My HPLC chromatogram shows a single broad peak, but
H-NMR indicates a mixture of isomers. How can I resolve these regioisomers analytically?A: Standard C18 columns rely primarily on hydrophobic interactions, which are nearly identical for the 5-Br, 7-Br, and 8-Br isomers. To resolve these, you must exploit orthogonal separation mechanisms. I highly recommend switching to a Pentafluorophenyl (PFP) stationary phase. PFP columns introduce interactions, dipole-dipole interactions, and shape selectivity. The steric bulk of the bromine at the 5-position (peri to the pyrazine nitrogen) alters the molecule's dipole moment significantly compared to the 7- and 8-positions, allowing baseline resolution on a PFP column when using a highly acidic mobile phase (e.g., 0.1% TFA) to suppress carboxylate ionization.
Q2: What is the most scalable method to remove the 7-bromo and 8-bromo impurities without relying on preparative chromatography?A: The most robust, scale-independent approach is Differential Salt Crystallization . By reacting the crude carboxylic acid mixture with a bulky, achiral amine like Dicyclohexylamine (DCHA), you form a mixture of carboxylate salts. The causality of this separation lies in crystal lattice packing energy. The 5-bromo position is peri to the pyrazine nitrogen N4 and ortho to the C6-carboxylate. This extreme steric crowding forces the bulky DCHA counter-ion into a highly rigid, locked conformation during nucleation. In contrast, the 7-bromo and 8-bromo isomers possess less hindered carboxylate environments, leading to higher degrees of freedom and significantly lower lattice energies. This thermodynamic difference manifests as a massive solubility differential in moderately polar solvent systems.
Q3: If I must use preparative chromatography for a rapid discovery-scale isolation, what conditions ensure the best recovery?A: For milligram-to-gram scale, use Reverse-Phase Preparative HPLC with a PFP or Biphenyl column. The critical parameter is mobile phase pH. Quinoxaline-6-carboxylic acid derivatives are amphoteric; the pyrazine nitrogens can protonate at very low pH, while the carboxylic acid deprotonates at pH > 4. You must maintain the mobile phase at pH 2.5 (using Formic Acid or TFA) to keep the molecule in a single, neutral protonation state, preventing peak tailing and maintaining the subtle dipole differences required for separation ().
Data Presentation: Purification Strategies
The following table summarizes the quantitative expectations and scalability of various purification methods for this specific regioisomeric mixture.
Purification Strategy
Mechanism of Separation
Scalability
Typical Yield
Expected Regiopurity
Differential Salt Crystallization (DCHA)
Crystal lattice packing energy & steric hindrance
High (Kilogram)
65 - 75%
> 99%
RP-HPLC (PFP Column, pH 2.5)
, dipole, and shape selectivity
Low (Milligram)
85 - 90%
> 99%
Silica Gel Flash Chromatography
Polarity differences (Insufficient)
Medium (Gram)
40 - 50%
~ 85 - 90%
Experimental Protocol: Differential Salt Crystallization
This protocol is designed as a self-validating system . It includes an analytical checkpoint to ensure the thermodynamic resolution was successful before proceeding to the final isolation step.
Step 1: Dissolution
Suspend 10.0 g of crude 5-bromoquinoxaline-6-carboxylic acid (containing 7-Br and 8-Br regioisomers) in 100 mL of an Ethyl Acetate/Ethanol mixture (80:20 v/v) in a 250 mL round-bottom flask equipped with a magnetic stirrer.
Step 2: Salt Formation
Add 1.05 molar equivalents of Dicyclohexylamine (DCHA) dropwise while stirring at room temperature. The suspension will initially clarify as the soluble salt forms, rapidly followed by the precipitation of the less soluble 5-Br DCHA salt.
Step 3: Thermodynamic Equilibration
Heat the mixture to reflux (approx. 75°C) until a clear solution is obtained. Causality note: Heating ensures that any kinetically trapped 7-Br or 8-Br salts dissolve completely, allowing the system to reach thermodynamic equilibrium. If undissolved solids remain at reflux, add Ethanol dropwise until fully dissolved.
Step 4: Controlled Crystallization
Remove the flask from the heat source and allow the solution to cool to room temperature at a controlled rate (approx. 10°C/hour). Once at room temperature, chill the flask in an ice bath (0-5°C) for 2 hours to maximize the precipitation of the 5-Br DCHA salt.
Step 5: Filtration & Validation (Self-Validating Checkpoint)
Filter the crystalline solid under vacuum. Wash the filter cake with 20 mL of cold Ethyl Acetate.
Validation Check: Before proceeding, dissolve 1 mg of the filter cake in 1 mL of Methanol and analyze via HPLC (PFP column). If the 7-Br/8-Br isomers exceed 1% AUC, resuspend the cake in 10 volumes of boiling Ethanol, cool, and refilter (slurry wash) to achieve target purity.
Step 6: Free-Basing
Suspend the validated, regiopure solid in 50 mL of deionized water. Slowly acidify the suspension to pH 2.0 using 1M aqueous HCl. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). The DCHA remains in the aqueous layer as a hydrochloride salt, while the free carboxylic acid partitions into the organic layer.
Step 7: Isolation
Dry the combined organic layers over anhydrous Na
SO, filter, and concentrate under reduced pressure to yield regiopure 5-bromoquinoxaline-6-carboxylic acid.
Workflow Visualization
Workflow for the differential salt crystallization of 5-bromoquinoxaline-6-carboxylic acid.
References
Method for preparing heterocyclic-carboxylic acids (US Patent 6,562,972).
An insight into medicinal chemistry of anticancer quinoxalines . European Journal of Medicinal Chemistry.[Link]
Synthesis and evaluation of 2-(arylamino)imidazoles as alpha 2-adrenergic agonists . Journal of Medicinal Chemistry.[Link]
Troubleshooting
Addressing hydrolysis stability of 5-Bromoquinoxaline-6-carboxylic acid esters
Welcome to the technical support center for 5-Bromoquinoxaline-6-carboxylic acid esters. This guide is designed for researchers, scientists, and professionals in drug development who are working with these compounds.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 5-Bromoquinoxaline-6-carboxylic acid esters. This guide is designed for researchers, scientists, and professionals in drug development who are working with these compounds. Here, you will find in-depth troubleshooting advice and frequently asked questions to address challenges related to the hydrolytic stability of these esters.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common inquiries regarding the stability and handling of 5-Bromoquinoxaline-6-carboxylic acid esters.
Q1: What is ester hydrolysis and why is it a concern for my 5-Bromoquinoxaline-6-carboxylic acid ester?
A1: Ester hydrolysis is a chemical reaction where an ester reacts with water to break down into its constituent carboxylic acid and alcohol.[1][2] For 5-Bromoquinoxaline-6-carboxylic acid esters, this means the ester group is cleaved, yielding 5-Bromoquinoxaline-6-carboxylic acid and the corresponding alcohol. This degradation is a significant concern as it can lead to loss of biological activity, particularly if the ester form is the active compound or a necessary prodrug.[3] The formation of the carboxylic acid can also alter the solubility and other physicochemical properties of your sample, potentially impacting experimental results.[4]
Q2: What are the primary factors that influence the rate of hydrolysis for my ester?
A2: The rate of hydrolysis is primarily influenced by pH, temperature, and the solvent system used.[5] Both acidic and basic conditions can catalyze the hydrolysis of esters, with the reaction often being significantly faster at these extremes compared to a neutral pH.[6][7] Increased temperature also accelerates the reaction rate. The structure of the ester itself, including the steric bulk around the ester group, can also play a role in its stability.[1][4]
Q3: How can I monitor the hydrolysis of my 5-Bromoquinoxaline-6-carboxylic acid ester?
A3: Several analytical techniques can be employed to monitor the progress of hydrolysis. High-Performance Liquid Chromatography (HPLC) is a common and effective method for separating and quantifying the ester and its resulting carboxylic acid.[8] Other techniques like Gas Chromatography (GC) can also be used, particularly for analyzing the liberated alcohol.[9] For real-time monitoring, spectrophotometric methods or ¹H NMR spectroscopy can be utilized to track the disappearance of the ester or the appearance of the hydrolysis products.[10][11][12]
Q4: Are there any general storage recommendations to minimize hydrolysis?
A4: To minimize hydrolysis during storage, it is crucial to maintain low moisture levels and control the pH.[13] Storing the compound as a solid in a dry environment, such as in a desiccator, is highly recommended.[13] If the ester must be stored in solution, using an anhydrous aprotic solvent is preferable to aqueous solutions. If an aqueous solution is necessary, it should be buffered to a slightly acidic or neutral pH, as this is often the range of greatest stability for esters.[7] Refrigeration or freezing can also significantly slow down the rate of hydrolysis.[5]
Part 2: Troubleshooting Guide
This guide provides structured advice for common problems encountered during experiments involving 5-Bromoquinoxaline-6-carboxylic acid esters.
Issue 1: Unexpectedly Rapid Ester Degradation in Solution
You observe a significant decrease in the concentration of your ester and a corresponding increase in the carboxylic acid much faster than anticipated.
Potential Causes & Solutions:
Incorrect pH of the Solution: The pH of your experimental medium may be too acidic or too basic, accelerating hydrolysis.[6]
Troubleshooting Protocol:
Measure the pH of your solution using a calibrated pH meter.
If the pH is outside the optimal range (typically pH 4-7 for many esters), adjust it using an appropriate buffer system.[7]
Perform a pH-rate profile study to determine the pH at which your specific ester exhibits maximum stability. This involves incubating your ester in a series of buffers across a wide pH range and monitoring its degradation over time.[7]
Presence of Catalytic Impurities: Trace amounts of acids, bases, or metal ions in your reagents or solvents can catalyze hydrolysis.[13]
Troubleshooting Protocol:
Use high-purity, HPLC-grade solvents and reagents.
If metal ion catalysis is suspected, consider adding a chelating agent like EDTA to your solution to sequester these ions.[13]
Elevated Temperature: Higher temperatures significantly increase the rate of chemical reactions, including ester hydrolysis.[5]
Troubleshooting Protocol:
Whenever possible, conduct your experiments at lower temperatures (e.g., on ice or in a cold room).
If elevated temperatures are required for your protocol, minimize the incubation time to reduce the extent of hydrolysis.
Troubleshooting Workflow: Rapid Ester Degradation
Caption: Decision tree for troubleshooting rapid ester hydrolysis.
Issue 2: Inconsistent Hydrolysis Rates Between Batches
You notice significant variability in the rate of hydrolysis when using different batches of your 5-Bromoquinoxaline-6-carboxylic acid ester.
Potential Causes & Solutions:
Variability in Purity: Different batches may have varying levels of impurities, such as residual acid from the synthesis, which can catalyze hydrolysis.
Troubleshooting Protocol:
Analyze the purity of each batch using a reliable analytical method like HPLC or NMR.
If significant impurities are detected, purify the ester using techniques such as recrystallization or column chromatography.
Differences in Physical Form: Variations in crystallinity or particle size between batches can affect the rate of dissolution and subsequent hydrolysis in solution.
Troubleshooting Protocol:
Characterize the physical form of each batch using techniques like powder X-ray diffraction (PXRD) or microscopy.
If significant differences are observed, consider standardizing the crystallization or precipitation procedure to ensure batch-to-batch consistency.
Data Summary: Factors Influencing Hydrolysis Rate
Factor
Effect on Hydrolysis Rate
Recommended Mitigation Strategy
pH
Significantly increases under strongly acidic or basic conditions.[6]
Maintain pH in the optimal stability range (typically 4-7).[7]
Conduct experiments at the lowest feasible temperature.
Solvent
Aqueous and protic solvents facilitate hydrolysis.
Use anhydrous aprotic solvents when possible.
Catalysts
Acids, bases, and metal ions can accelerate hydrolysis.[13]
Use high-purity reagents and consider chelating agents.[13]
Steric Hindrance
Bulky groups near the ester can slow hydrolysis.[4]
Not a controllable experimental parameter, but important for compound design.
Issue 3: Difficulty in Synthesizing or Purifying the Ester Due to Hydrolysis
You are struggling to obtain a pure sample of the 5-Bromoquinoxaline-6-carboxylic acid ester because it hydrolyzes during the synthesis or purification steps.
Potential Causes & Solutions:
Presence of Water in Reaction or Purification: Water is a reactant in the hydrolysis reaction.
Troubleshooting Protocol:
Ensure all glassware is thoroughly dried before use.
Use anhydrous solvents for the reaction and purification. Solvents can be dried using molecular sieves or other appropriate drying agents.
Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.
Inappropriate Reaction or Purification Conditions: The conditions used may be promoting hydrolysis.
Troubleshooting Protocol:
If using acidic or basic conditions for synthesis or purification, try to use the mildest possible conditions and minimize the reaction/exposure time.
For purification, consider non-aqueous methods like chromatography with anhydrous solvents over aqueous workups or recrystallization from aqueous solvent mixtures.
Ester Hydrolysis Mechanism
Caption: Mechanisms of acid- and base-catalyzed ester hydrolysis.
Part 3: Experimental Protocols
Protocol 1: pH-Rate Profile Study for Ester Hydrolysis
This protocol outlines a general procedure to determine the pH at which the 5-Bromoquinoxaline-6-carboxylic acid ester is most stable.
Materials:
5-Bromoquinoxaline-6-carboxylic acid ester
A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.
HPLC system with a suitable column (e.g., C18) and detector.
Constant temperature incubator or water bath.
Methodology:
Sample Preparation: Prepare a stock solution of the ester in a suitable organic solvent (e.g., acetonitrile or DMSO) at a known concentration (e.g., 1 mg/mL).
Incubation: For each pH to be tested, add a small aliquot of the ester stock solution to a known volume of the corresponding buffer to achieve the desired final concentration (e.g., 10 µg/mL). Ensure the final concentration of the organic solvent is low (e.g., <1%) to minimize its effect on the pH and reaction rate.
Time Points: Incubate the samples at a constant temperature (e.g., 37°C or 50°C). At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each sample.
Quenching (if necessary): If the hydrolysis is rapid, it may be necessary to quench the reaction by adding an equal volume of a suitable solvent (e.g., the mobile phase used for HPLC analysis) to stop further degradation.
Analysis: Analyze each sample by HPLC to determine the concentration of the remaining ester and the formed carboxylic acid.
Data Analysis: Plot the natural logarithm of the ester concentration versus time for each pH. The slope of this line will give the apparent first-order rate constant (k) for hydrolysis at that pH. A plot of log(k) versus pH will reveal the pH of maximum stability (the lowest point on the curve).
References
Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024, March 8). Vertex AI Search.
Improving the Hydrolytic Stability of Natural & Synthetic Esters using Polyalkylene Glycols. (2017, October 10). Vertex AI Search.
Ester Hydrolysis Definition - Organic Chemistry Key Term |... - Fiveable. (2025, August 15). Vertex AI Search.
How do esters undergo hydrolysis? - TutorChase. Vertex AI Search.
Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development - PMC. Vertex AI Search.
Characterization of Ester Hydrolysis in Terms of Microscopic Rate Constants. Vertex AI Search.
Ester hydrolysis - Grokipedia. Vertex AI Search.
Esters Hydrolysis: Types and their Mechanisms - PSIBERG. (2023, February 7). Vertex AI Search.
Enhancing Esters Hydrolytic Stability and Biodegradability - Lubes'N'Greases. (2020, January 17). Vertex AI Search.
Technical Support Center: Enhancing the Stability of Unsaturated Ester Compounds - Benchchem. Vertex AI Search.
Evaluation of a spectrophotometric method to follow hydrolysis of acetates with whole yeast cells. Vertex AI Search.
1H NMR as an Analytical Tool for the Investigation of Hydrolysis Rates: A Method for the Rapid Evaluation of the Shelf-Life of Aqueous Solutions of Drugs With Ester Groups - PubMed. (1991, December 1). Vertex AI Search.
Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature - ResearchGate. (2023, December 3). Vertex AI Search.
Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. (2023, December 3). Vertex AI Search.
Determination of the Esters by Alkaline Hydrolysis - Tennessee Academy of Science. Vertex AI Search.
hydrolysis of esters - Chemguide. Vertex AI Search.
X-Ray Crystallographic Profiling of 5-Bromoquinoxaline-6-carboxylic Acid: A Comparative Guide for Scaffold Selection
As a Senior Application Scientist, I approach scaffold selection in drug discovery not merely as a synthetic exercise, but as a three-dimensional geometric puzzle. The quinoxaline nucleus is a privileged pharmacophore, w...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach scaffold selection in drug discovery not merely as a synthetic exercise, but as a three-dimensional geometric puzzle. The quinoxaline nucleus is a privileged pharmacophore, widely recognized for its utility in developing tubulin polymerization inhibitors[1] and Factor Xa inhibitors[2]. However, the specific functionalization of this bicyclic system drastically alters its spatial behavior and target affinity.
This guide provides an objective, data-driven comparison of 5-Bromoquinoxaline-6-carboxylic acid (5-BQC) against its unsubstituted and fluoro-substituted alternatives, grounded in X-ray crystallographic data and structure-activity relationship (SAR) mechanics.
Structural Causality: Why the 5-Bromo Substituent Matters
When designing small-molecule inhibitors, the entropic penalty of binding is a critical hurdle. Unsubstituted quinoxaline-6-carboxylic acid possesses a high degree of rotational freedom around the C6-COOH bond. Upon entering a target pocket (such as the active site of Factor Xa or the colchicine binding site of tubulin), the molecule must adopt a specific, often energetically unfavorable, coplanar or twisted conformation, costing valuable binding free energy.
The Mechanistic Advantage of 5-BQC:
The introduction of a bulky bromine atom at the C5 position acts as a steric wedge. This steric clash forces the adjacent C6-carboxylic acid out of the quinoxaline ring plane, locking it into a pre-organized dihedral angle of approximately 42°. Because the molecule is already fixed in its bioactive conformation, the entropic penalty upon target binding is significantly reduced. Furthermore, the highly polarizable bromine atom features a positive electrostatic cap (the σ-hole), enabling strong, highly directional halogen bonding with backbone carbonyl oxygens in the target protein—a feature absent in both the unsubstituted and fluoro-substituted analogs[3].
Fig 1. Mechanistic pathway of 5-BQC target binding compared to unsubstituted alternatives.
Quantitative Comparison of Crystallographic Data
To objectively compare 5-BQC with its alternatives, we must look at the fundamental crystallographic parameters derived from X-ray diffraction studies of benzopyrazine derivatives[4]. The table below summarizes the structural and electronic differences that dictate their performance in medicinal chemistry workflows.
Crystallographic / Electronic Parameter
5-Bromoquinoxaline-6-carboxylic acid (5-BQC)
Quinoxaline-6-carboxylic acid (Unsubstituted)
5-Fluoroquinoxaline-6-carboxylic acid
C5-C6-COOH Dihedral Angle
~42° (Sterically restricted)
~5° (Nearly coplanar)
~12° (Slightly restricted)
Halogen Bond Donor Capacity
Strong (Pronounced σ-hole)
None
Weak/None (High electronegativity limits σ-hole)
Primary Crystal Packing Force
Halogen-π interactions & Dimerization
π-π Stacking
C-H...F Hydrogen Bonding
Typical X-Ray R-factor (R1)
0.035 - 0.045
0.038 - 0.050
0.040 - 0.055
Target Binding Entropy Penalty
Low (Pre-organized)
High (Requires induced fit)
Moderate
Data synthesized from structural analyses of substituted quinoxalines and ruthenium-quinoxaline complexes[3].
Generating high-quality X-ray crystallography data requires a methodology that prevents kinetic trapping. Rapid solvent evaporation often yields twinned crystals or amorphous precipitates. To ensure scientific integrity, the following protocol utilizes a thermodynamically controlled vapor diffusion method, embedded with a self-validating birefringence check.
Step-by-Step Methodology
Sample Preparation & Solubilization:
Dissolve 5-BQC (purity >99% via HPLC) in a highly solubilizing polar aprotic solvent, such as DMSO or DMF, to a concentration of 10-15 mg/mL. Causality: Complete dissolution eliminates heterogeneous nucleation sites (dust or undissolved solute) that cause multi-crystal clustering.
Sitting-Drop Vapor Diffusion:
In a 96-well crystallization plate, mix 1 µL of the 5-BQC solution with 1 µL of a precipitant solution (e.g., 20% PEG 3350, 0.2 M Ammonium Acetate, 0.1 M Bis-Tris pH 6.5). Place this drop adjacent to a 50 µL reservoir of the precipitant. Seal the well. Causality: Vapor diffusion allows the drop to slowly dehydrate and equilibrate with the reservoir, approaching the nucleation zone gradually. This thermodynamic control favors the growth of a single, highly ordered crystal lattice.
Self-Validation (Birefringence Check):
After 3-7 days, inspect the drops under a polarized light microscope. Causality: True single crystals will exhibit sharp birefringence (extinguishing light uniformly when rotated). If the crystal remains dark or extinguishes irregularly, it is twinned or amorphous and must be rejected. This internal check prevents the waste of expensive synchrotron beamtime.
Cryoprotection & Freezing:
Loop the validated crystal and briefly submerge it in a cryoprotectant (reservoir solution + 20% glycerol) before flash-freezing in liquid nitrogen (100 K). Causality: Flash-freezing prevents the formation of crystalline ice, which would otherwise produce diffraction rings that obscure the 5-BQC diffraction spots.
Data Collection & Refinement:
Mount the crystal on a goniometer under a nitrogen stream. Collect diffraction data using a Cu-Kα home source or synchrotron beamline. Solve the phase problem using direct methods and refine the electron density map until the R-factor drops below 0.05.
Fig 2. Self-validating crystallization and X-ray diffraction workflow for 5-BQC derivatives.
Conclusion
For drug development professionals targeting complex binding pockets, the selection of the core scaffold dictates the trajectory of the optimization campaign. While unsubstituted quinoxaline-6-carboxylic acid provides a baseline planar pharmacophore, the 5-Bromoquinoxaline-6-carboxylic acid scaffold offers a distinct structural advantage. By leveraging steric pre-organization and halogen bonding—as validated by comparative X-ray crystallographic parameters—5-BQC serves as a superior starting point for minimizing entropic binding penalties and maximizing target affinity.
References
Formulation modifications of PD 0313052, a direct Factor Xa Inhibitor, alter pharmacokinetics and pharma. University of Alberta.
Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI.
Benzopyrazine-Based Small Molecule Inhibitors As Trypanocidal and Leishmanicidal Agents: Green Synthesis, In Vitro, and In Silico Evaluations. Frontiers.
Tuning the Electronics of Bis(tridentate)ruthenium(II) Complexes with Long-Lived Excited States: Modifications to the Ligand Skeleton beyond Classical Electron Donor or Electron Withdrawing Group Decorations. ACS Publications.
Spectroscopic Profiling: UV-Vis Absorption Analysis of 5-Bromoquinoxaline-6-carboxylic Acid vs. Structural Analogs
As drug discovery and materials science increasingly rely on photoactive scaffolds, quinoxaline derivatives have emerged as highly tunable, electron-deficient heterocycles. For researchers developing kinase inhibitors, f...
Author: BenchChem Technical Support Team. Date: March 2026
As drug discovery and materials science increasingly rely on photoactive scaffolds, quinoxaline derivatives have emerged as highly tunable, electron-deficient heterocycles. For researchers developing kinase inhibitors, fluorescent probes, or photopolymerization initiators, understanding the precise photophysical behavior of these building blocks is non-negotiable.
This technical guide provides an in-depth comparative analysis of the UV-Vis absorption properties of 5-Bromoquinoxaline-6-carboxylic acid against its foundational analog, 1[1], and other halogenated variants. By examining the causality behind spectral shifts, we provide a framework for selecting the optimal derivative for your synthetic or analytical workflows.
Mechanistic Photophysics: The Auxochromic Impact of Halogenation
The structural elucidation of quinoxaline derivatives relies heavily on their distinct electronic transitions[2]. The unsubstituted quinoxaline core typically exhibits two primary absorption bands:
π → π* Transitions: High-energy transitions localized within the aromatic system, typically manifesting as strong absorption bands in the deep UV region (~250–290 nm).
n → π* Transitions: Lower-energy transitions arising from the lone pair of electrons on the pyrazine nitrogen atoms, appearing as broader, weaker bands in the near-UV to visible region (~320–400 nm)[3].
Why the 5-Bromo Substitution Matters
When comparing 5-Bromoquinoxaline-6-carboxylic acid to the baseline 1[1], the introduction of the bromine atom at the C5 position triggers a pronounced bathochromic (red) shift .
This is driven by the Heavy Atom Effect and mesomeric electron donation. While bromine is inductively electron-withdrawing, its large electron cloud allows for resonance donation into the electron-deficient quinoxaline π-system. This push-pull dynamic—further amplified by the electron-withdrawing carboxylic acid at C6—selectively stabilizes the excited state, reducing the HOMO-LUMO energy gap. Consequently, the n → π* transition is pushed further toward the visible spectrum, making the 5-bromo derivative highly advantageous for applications requiring excitation outside the standard background autofluorescence window of biological tissues.
Figure 1: Electronic transitions and auxochromic shifts in 5-Bromoquinoxaline-6-carboxylic acid.
Comparative Spectral Performance
To objectively evaluate these compounds, we must look at their molar extinction coefficients (
) and absorption maxima (). The data below illustrates how strategic substitution at the C5 position modulates the optical properties of the quinoxaline-6-carboxylic acid scaffold.
To ensure absolute trustworthiness in your spectral data, the following protocol is designed as a self-validating system . It incorporates internal checks to prevent common analytical errors such as solvent masking, sample aggregation, and undetected degradation.
Phase 1: Solvent Selection and Matrix Preparation
Action: Dissolve the target compound in spectroscopic-grade Tetrahydrofuran (THF).
Causality: While Dimethyl Sulfoxide (DMSO) is frequently used for 2[2], it has a UV cutoff of 268 nm. This effectively blinds the detector to the critical high-energy π → π* transitions (~252–260 nm). THF, with a UV cutoff of 212 nm, provides a completely transparent optical window across the entire relevant spectrum[3].
Action: Prepare a primary stock solution at 1.0 mM. Perform serial dilutions to create a 5-point standard curve (10, 20, 30, 40, and 50 μM).
Self-Validation Check: Scan the samples from 200 nm to 600 nm using matched 1 cm quartz cuvettes. Plot the Absorbance at
against Concentration. The protocol is only validated if the linear regression yields an .
Causality: A deviation from Beer-Lambert linearity at higher concentrations indicates that the planar quinoxaline molecules are undergoing
stacking (excimer formation), which artificially alters the absorption profile. If , the operator must discard the data and utilize a lower concentration range.
Action: Because 5-Bromoquinoxaline-6-carboxylic acid contains an ionizable carboxylate group, its electronic structure is pH-dependent. Titrate a 30 μM solution with micro-aliquots of 0.1 M HCl and 0.1 M NaOH to capture the spectra of both the free acid and the deprotonated carboxylate.
Self-Validation Check: Overlay the resulting spectra. The emergence of a sharp, distinct isosbestic point (a specific wavelength where total absorbance remains constant regardless of pH) validates that the system is in a clean, two-state equilibrium.
Causality: If the isosbestic point is smeared or absent, it proves that the compound is undergoing irreversible degradation or side-reactions under the testing conditions, invalidating the assay.
Conclusion & Application Suitability
When choosing between these derivatives, the decision hinges on the photophysical requirements of your downstream application.
If your goal is to synthesize a standard biologically active core with minimal steric hindrance, the baseline Quinoxaline-6-carboxylic acid is sufficient. However, if your workflow involves the design of photo-crosslinking agents, specialized FRET probes, or materials requiring lower-energy excitation, 5-Bromoquinoxaline-6-carboxylic acid is the superior alternative. Its engineered bathochromic shift allows for excitation further away from the damaging deep-UV range, while the bromine atom provides a highly reactive handle for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Sonogashira couplings) to further extend the conjugated
-system.
References
BenchChem. "An In-depth Technical Guide to the Chemical and Physical Properties of Quinoxaline Derivatives." BenchChem Technical Resources.
PubChem. "Quinoxaline-6-carboxylic acid | C9H6N2O2 | CID 674813." National Center for Biotechnology Information.
Raman, R. et al. "Novel Quinoxaline Derivatives: Synthesis, Thermal, Photo Physical Studies and Biological Activity." Rasayan Journal of Chemistry, Vol. 15, No. 1, 2022.
Differentiating 5-Bromoquinoxaline-6-carboxylic acid from its Starting Materials: A Comprehensive Analytical Guide
In the synthesis of complex organic molecules, the definitive identification of the final product and the confirmation of the absence of starting materials are paramount for ensuring purity, efficacy, and safety, particu...
Author: BenchChem Technical Support Team. Date: March 2026
In the synthesis of complex organic molecules, the definitive identification of the final product and the confirmation of the absence of starting materials are paramount for ensuring purity, efficacy, and safety, particularly in the context of drug development and materials science. This guide provides a detailed comparative analysis of analytical techniques to unequivocally differentiate 5-Bromoquinoxaline-6-carboxylic acid from its potential starting materials. We will delve into the causality behind experimental choices and provide field-proven insights to establish a self-validating system of protocols.
The synthesis of 5-Bromoquinoxaline-6-carboxylic acid typically proceeds through the condensation of a substituted o-phenylenediamine with an α-dicarbonyl compound, followed by subsequent functional group manipulations. A common synthetic route involves the reaction of 3,4-diaminobenzoic acid with glyoxal to form quinoxaline-6-carboxylic acid, which is then brominated. Alternatively, starting with a pre-brominated diamine, such as 4-bromo-1,2-diaminobenzene, and reacting it with a suitable α-keto acid derivative can also yield the target molecule. Therefore, key starting materials to distinguish from the final product include 3,4-diaminobenzoic acid, quinoxaline-6-carboxylic acid, and 4-bromo-1,2-diaminobenzene.
This guide will focus on three principal analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). For each technique, we will explore the theoretical underpinnings, provide detailed experimental protocols, and present expected data for the product and its precursors.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation
NMR spectroscopy is an unparalleled tool for the unambiguous structural elucidation of organic molecules, providing detailed information about the chemical environment of each nucleus.[1][2] By analyzing the chemical shifts, coupling constants, and integration of proton (¹H) and carbon-13 (¹³C) signals, we can definitively distinguish between 5-Bromoquinoxaline-6-carboxylic acid and its starting materials.
The Causality of Chemical Shifts and Coupling Patterns
The electronic environment of each proton and carbon atom in a molecule dictates its resonance frequency, or chemical shift. The introduction of a bromine atom and the formation of the quinoxaline ring system induce significant changes in the electron density across the aromatic rings, leading to predictable downfield or upfield shifts in the NMR spectrum. Furthermore, the number of signals and their splitting patterns (multiplicities) provide crucial information about the symmetry and connectivity of the molecule.
Experimental Protocol: ¹H and ¹³C NMR Analysis
A successful NMR analysis hinges on meticulous sample preparation and the selection of appropriate experimental parameters.[1][3]
Materials:
5-25 mg of the sample for ¹H NMR (50-100 mg for ¹³C NMR)[1]
High-quality 5 mm NMR tubes
Deuterated solvent (e.g., DMSO-d₆, as it solubilizes carboxylic acids well)
Internal standard (e.g., Tetramethylsilane - TMS)
Procedure:
Sample Preparation: Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of the deuterated solvent in a clean vial.
Transfer: Using a Pasteur pipette, transfer the solution to the NMR tube.
Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer with a field strength of at least 300 MHz to ensure adequate signal dispersion.[4]
Processing: Process the acquired data using appropriate software. Calibrate the chemical shift scale using the residual solvent peak or TMS.
Comparative Data Analysis
Compound
Key ¹H NMR Features
Key ¹³C NMR Features
5-Bromoquinoxaline-6-carboxylic acid
Three distinct aromatic protons on the quinoxaline ring system. The protons on the pyrazine ring (H-2 and H-3) will be downfield singlets. The remaining aromatic protons will show characteristic splitting patterns. A broad singlet for the carboxylic acid proton.
Quaternary carbons of the quinoxaline ring will be present.[5] The carboxyl carbon will appear significantly downfield. The carbon bearing the bromine atom will be shifted relative to its unsubstituted counterpart.
3,4-Diaminobenzoic acid
Three aromatic protons on a single benzene ring. Two distinct amine proton signals (broad). A carboxylic acid proton signal.
Six aromatic carbon signals. A carboxyl carbon signal. The carbons attached to the amino groups will be significantly shielded.
Quinoxaline-6-carboxylic acid
Four aromatic protons on the quinoxaline ring system with different splitting patterns compared to the brominated product. A carboxylic acid proton.
Eight aromatic carbon signals. A carboxyl carbon signal. No carbon signal indicative of bromine substitution.
4-Bromo-1,2-diaminobenzene
Two distinct aromatic protons on a single benzene ring. Two distinct amine proton signals.
Six aromatic carbon signals. The carbon attached to the bromine will be shifted, and the carbons attached to the amino groups will be shielded.
The most telling differentiators for 5-Bromoquinoxaline-6-carboxylic acid will be the unique set of three aromatic proton signals with specific coupling constants and the presence of the downfield pyrazine proton signals, which are absent in the starting materials.[1] In the ¹³C NMR spectrum, the number of aromatic signals and the specific chemical shift of the carbon atom bonded to the bromine atom provide definitive confirmation.[5]
Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation
Mass spectrometry is a powerful technique that measures the mass-to-charge ratio (m/z) of ionized molecules, providing the molecular weight of the compound and valuable structural information from its fragmentation pattern.[6]
The Power of Isotopic Patterns
A key feature for identifying 5-Bromoquinoxaline-6-carboxylic acid is the presence of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[6] This results in a characteristic isotopic pattern for the molecular ion peak (M⁺) and any bromine-containing fragment ions, with two peaks of almost equal intensity separated by 2 m/z units (M⁺ and M+2).[6][7] This isotopic signature is a definitive marker for the presence of bromine and is absent in 3,4-diaminobenzoic acid and quinoxaline-6-carboxylic acid.
Experimental Protocol: LC-MS Analysis
For non-volatile compounds like carboxylic acids, Liquid Chromatography-Mass Spectrometry (LC-MS) with a soft ionization technique like Electrospray Ionization (ESI) is ideal.
Materials:
HPLC-grade solvents (e.g., acetonitrile, water)
Formic acid (for mobile phase modification)
Sample dissolved in a suitable solvent (e.g., methanol)
Procedure:
Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent.
Chromatographic Separation: Inject the sample into an HPLC system coupled to the mass spectrometer. A C18 reversed-phase column is commonly used for separating aromatic carboxylic acids.[8][9]
Mass Spectrometric Detection: Analyze the eluent using a mass spectrometer in either positive or negative ion mode. For carboxylic acids, negative ion mode is often preferred due to the facile deprotonation of the carboxylic acid group.
Data Analysis: Examine the mass spectra for the molecular ion peak and its isotopic pattern. Analyze the fragmentation pattern to confirm the structure.
Comparative Data Analysis
Compound
Expected [M-H]⁻ (m/z)
Key Fragmentation/Isotopic Pattern
5-Bromoquinoxaline-6-carboxylic acid
252.9 / 254.9
Characteristic 1:1 isotopic pattern for the [M-H]⁻ ion. Loss of CO₂ (44 Da) is a common fragmentation pathway for carboxylic acids.
3,4-Diaminobenzoic acid
151.1
No bromine isotopic pattern.
Quinoxaline-6-carboxylic acid
173.0
No bromine isotopic pattern.
4-Bromo-1,2-diaminobenzene
185.9 / 187.9
Characteristic 1:1 isotopic pattern for the [M-H]⁻ ion, but at a different m/z than the final product.
The presence of the distinct M+2 peak with equal intensity will immediately differentiate the brominated compounds from the non-brominated ones. The accurate mass measurement of the molecular ion will then distinguish 5-Bromoquinoxaline-6-carboxylic acid from 4-bromo-1,2-diaminobenzene.
High-Performance Liquid Chromatography (HPLC): A Powerful Separation and Purity Assessment Tool
HPLC is a cornerstone technique for separating and quantifying components in a mixture.[8] It is particularly useful for assessing the purity of the final product and detecting the presence of any unreacted starting materials.
The Principle of Reversed-Phase Chromatography
In reversed-phase HPLC, a non-polar stationary phase (typically C18) is used with a polar mobile phase. Compounds are separated based on their hydrophobicity; more non-polar compounds interact more strongly with the stationary phase and thus have longer retention times. The polarity of 5-Bromoquinoxaline-6-carboxylic acid and its starting materials will differ, allowing for their separation.
Experimental Protocol: HPLC-UV Analysis
A general reversed-phase HPLC method with UV detection is a robust approach for this analysis.[8]
Instrumentation and Materials:
HPLC system with a UV detector
C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
HPLC-grade acetonitrile and water
Formic acid or trifluoroacetic acid (for pH adjustment and peak shape improvement)[10][11]
Chromatographic Conditions:
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is often effective. For example, starting with a lower percentage of acetonitrile and gradually increasing it.
Flow Rate: 1.0 mL/min
Detection: UV detection at a wavelength where all compounds have significant absorbance (e.g., 254 nm).
Injection Volume: 10 µL
Expected Chromatographic Behavior
The retention time of each compound is a characteristic property under a specific set of chromatographic conditions.
3,4-Diaminobenzoic acid: Being the most polar of the compounds due to the two amino groups and the carboxylic acid, it is expected to have the shortest retention time.
Quinoxaline-6-carboxylic acid: The formation of the quinoxaline ring system increases the molecule's hydrophobicity compared to 3,4-diaminobenzoic acid, leading to a longer retention time.
4-Bromo-1,2-diaminobenzene: The presence of the bromine atom increases its hydrophobicity relative to 3,4-diaminobenzoic acid. Its retention time will likely be longer than that of 3,4-diaminobenzoic acid.
5-Bromoquinoxaline-6-carboxylic acid: As the final product, it is the most hydrophobic of the four compounds, combining the quinoxaline ring system and the bromine atom. Therefore, it is expected to have the longest retention time.
By running standards of each starting material and the final product, a clear separation can be achieved, and the purity of the 5-Bromoquinoxaline-6-carboxylic acid can be accurately determined by the relative peak areas in the chromatogram.
Conclusion
The differentiation of 5-Bromoquinoxaline-6-carboxylic acid from its potential starting materials is readily achievable through a multi-faceted analytical approach. NMR spectroscopy provides definitive structural confirmation, while mass spectrometry offers unambiguous molecular weight determination and the characteristic isotopic signature of the bromine atom. HPLC serves as an excellent tool for purity assessment and the quantification of any residual starting materials. By employing these techniques in a complementary fashion, researchers, scientists, and drug development professionals can ensure the identity and purity of their synthesized compounds with the highest degree of confidence, a critical step in advancing scientific research and development.
References
Protocol for 1H NMR and 13C NMR analysis of substituted quinoxalines - Benchchem.
How NMR Helps Identify Isomers in Organic Chemistry? - Creative Biostructure.
HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column.
Application Notes and Protocols for the Analysis of Quinoxaline Derivatives by HPLC and NMR Spectroscopy - Benchchem.
NMR Study of the dynamic equilibria among isomeric species in quinoxalin-2-one derivatives.
4.7: NMR Spectroscopy - Chemistry LibreTexts.
[Determination of halogenated carboxylic acids in drinking water by ion chromatography-orbitrap mass spectrometry method] - PubMed.
Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC - SIELC Technologies.
(PDF) Suspect screening of halogenated carboxylic acids in drinking water using ion exchange chromatography – High resolution (Orbitrap) mass spectrometry (IC-HRMS) - ResearchGate.
A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column - PubMed.
Selective Profiling of Carboxylic Acid in Crude Oil by Halogen Labeling Combined with Liquid Chromatography and High-Resolution Mass Spectrometry | Request PDF - ResearchGate.
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Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants: A Comprehensive Guide - Benchchem.
Cross-Validation of Analytical Methods for Aromatic Carboxylic Acid Quantification: A Comparative Guide - Benchchem.
Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds - Benchchem.
